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  • Product: 3-Amino-7-bromoindolin-2-one
  • CAS: 1249852-68-3

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 3-Amino-7-bromoindolin-2-one: A Core Scaffold in Medicinal Chemistry

This technical guide provides a comprehensive overview of 3-Amino-7-bromoindolin-2-one, a heterocyclic compound with significant potential in drug discovery and development. This document delves into its chemical structu...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive overview of 3-Amino-7-bromoindolin-2-one, a heterocyclic compound with significant potential in drug discovery and development. This document delves into its chemical structure, molecular properties, a proposed synthetic pathway, and its anticipated spectroscopic profile. Furthermore, it explores the rationale behind its importance as a scaffold for developing targeted therapeutics, particularly kinase inhibitors.

Core Molecular Attributes of 3-Amino-7-bromoindolin-2-one

3-Amino-7-bromoindolin-2-one, also known as 3-amino-7-bromooxindole, belongs to the class of substituted indolin-2-ones. The core structure is a bicyclic system featuring a benzene ring fused to a pyrrolidin-2-one ring. The strategic placement of an amino group at the C3 position and a bromine atom at the C7 position of the aromatic ring creates a molecule with distinct physicochemical properties and multiple points for further chemical modification.

Chemical Structure and Molecular Formula

The structure of 3-Amino-7-bromoindolin-2-one is characterized by the indolin-2-one core with substituents at positions 3 and 7. The C3 position is a chiral center, meaning the compound can exist as a racemic mixture of two enantiomers.

Molecular Formula: C₈H₇BrN₂O

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}

Figure 1: Chemical structure of 3-Amino-7-bromoindolin-2-one.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Amino-7-bromoindolin-2-one is presented in the table below. These values are calculated based on the chemical structure and are crucial for predicting the compound's behavior in biological systems.

PropertyValueSource
Molecular Weight 227.06 g/mol Calculated
IUPAC Name 3-amino-7-bromo-1,3-dihydroindol-2-oneIUPAC Nomenclature[1]
Topological Polar Surface Area 55.1 ŲComputed by PubChem
Hydrogen Bond Donors 2Calculated
Hydrogen Bond Acceptors 2Calculated
XLogP3-AA 1.5Computed by XLogP3

Synthesis and Characterization

Proposed Synthetic Pathway

A logical approach to the synthesis of 3-Amino-7-bromoindolin-2-one involves a two-step process: first, the selective bromination of the indolin-2-one scaffold at the C7 position, followed by the introduction of the amino group at the C3 position.

dot graph "Synthetic_Pathway" { graph [rankdir="LR", dpi=300, splines=ortho]; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, color="#4285F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#34A853"];

}

Figure 2: Proposed synthetic workflow for 3-Amino-7-bromoindolin-2-one.

Step 1: Bromination of Indolin-2-one

The selective bromination of the indolin-2-one core at the C7 position can be achieved using an electrophilic brominating agent such as N-Bromosuccinimide (NBS). The reaction conditions, including the choice of solvent and temperature, would need to be carefully optimized to favor bromination at the C7 position over other positions on the aromatic ring.

Step 2: Amination of 7-Bromoindolin-2-one

The introduction of the amino group at the C3 position of 7-bromoindolin-2-one is a critical step. Several methods have been reported for the synthesis of 3-aminooxindoles.[5][6] A common strategy involves the formation of an isatin imine intermediate from 7-bromoisatin (which can be obtained by oxidation of 7-bromoindolin-2-one), followed by a nucleophilic addition or a reduction step to yield the desired 3-amino-7-bromoindolin-2-one.

Spectroscopic Characterization (Predicted)

The structural elucidation of 3-Amino-7-bromoindolin-2-one would rely on a combination of spectroscopic techniques. While experimental data for this specific molecule is not available, a predicted spectroscopic profile can be inferred from the analysis of structurally similar compounds.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the benzene ring, with their chemical shifts and coupling patterns influenced by the bromine and amino substituents. The protons of the amino group and the N-H of the lactam will likely appear as broad singlets. The proton at the C3 position will be a key signal, and its multiplicity will depend on the neighboring protons.

  • ¹³C NMR: The carbon NMR spectrum will display signals corresponding to the eight carbon atoms in the molecule. The carbonyl carbon of the lactam will resonate at a characteristic downfield shift (around 170-180 ppm). The chemical shifts of the aromatic carbons will be influenced by the electron-withdrawing effect of the bromine atom and the electron-donating effect of the amino group.

Mass Spectrometry (MS):

The mass spectrum of 3-Amino-7-bromoindolin-2-one is expected to show a molecular ion peak (M+) corresponding to its molecular weight (227.06 g/mol ). Due to the presence of bromine, a characteristic isotopic pattern with two peaks of nearly equal intensity (for ⁷⁹Br and ⁸¹Br) separated by 2 m/z units will be observed for the molecular ion and any bromine-containing fragments.

Infrared (IR) Spectroscopy:

The IR spectrum will provide information about the functional groups present in the molecule. Key vibrational frequencies are expected around:

  • 3400-3200 cm⁻¹: N-H stretching vibrations from the primary amine and the lactam.[7]

  • 1700-1680 cm⁻¹: A strong absorption band corresponding to the C=O stretching of the lactam carbonyl group.[7]

  • 1600-1450 cm⁻¹: C=C stretching vibrations of the aromatic ring.[7]

  • 1350-1250 cm⁻¹: C-N stretching vibrations.[7]

Relevance in Drug Discovery and Development

The 3-substituted indolin-2-one scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in a wide range of biologically active compounds.[8] This is largely due to its ability to mimic the binding of ATP to the active site of various kinases.

Kinase Inhibition

Many 3-substituted indolin-2-one derivatives have been developed as potent and selective inhibitors of receptor tyrosine kinases (RTKs).[8] These enzymes play a crucial role in cell signaling pathways that regulate cell growth, proliferation, and differentiation. Dysregulation of kinase activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention. The indolin-2-one core can form key hydrogen bond interactions with the hinge region of the kinase ATP-binding pocket, while substituents at the C3 and other positions can be modified to achieve selectivity for specific kinases.

dot digraph "Kinase_Inhibition_Mechanism" { graph [dpi=300]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

}

Figure 3: Conceptual diagram of 3-substituted indolin-2-one derivatives as ATP-competitive kinase inhibitors.

Structure-Activity Relationship (SAR) Insights

The 3-amino group in 3-Amino-7-bromoindolin-2-one provides a crucial handle for further derivatization. It can be acylated, alkylated, or used in the formation of various heterocyclic rings to explore the chemical space around the core scaffold. The C7-bromo substituent also offers a site for further modification, for example, through palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide range of functional groups to optimize potency, selectivity, and pharmacokinetic properties.

Conclusion

3-Amino-7-bromoindolin-2-one represents a valuable building block for the synthesis of novel therapeutic agents. Its core structure is well-suited for targeting kinase enzymes, and the presence of versatile functional groups at the C3 and C7 positions allows for extensive chemical modification to fine-tune its biological activity. While specific experimental data for this compound is limited, this guide provides a solid foundation for its synthesis, characterization, and application in drug discovery programs based on established chemical principles and the known biological importance of the 3-substituted indolin-2-one scaffold. Further research into the synthesis and biological evaluation of this compound and its derivatives is warranted to fully explore its therapeutic potential.

References

  • Intramolecular cyclization of N-aryl amides for the synthesis of 3-amino oxindoles. RSC Advances. Available at: [Link]

  • Facile and General Synthesis of Quaternary 3-Aminooxindoles. Organic Letters. Available at: [Link]

  • Stereoselective synthesis of 3-amino-2-oxindoles from isatin imines. Organic & Biomolecular Chemistry. Available at: [Link]

  • Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Catalytic synthesis of 3-aminooxindoles via addition to isatin imine: an update. Organic & Biomolecular Chemistry. Available at: [Link]

  • Synthesis and biological evaluations of 3-substituted indolin-2-ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases. Journal of Medicinal Chemistry. Available at: [Link]

  • IUPAC Provisional Recommendations for the Nomenclature of Organic Chemistry. International Union of Pure and Applied Chemistry. Available at: [Link]

Sources

Exploratory

Pharmacokinetic Profiling and Therapeutic Potential of 3-Amino-7-Bromoindolin-2-One Derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Whitepaper Executive Summary The indolin-2-one (oxindole) core is a privileged scaffold in medicinal chemis...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

The indolin-2-one (oxindole) core is a privileged scaffold in medicinal chemistry, historically utilized in the development of kinase inhibitors and neuroprotective agents. Recently, 3-amino-7-bromoindolin-2-one derivatives have emerged as a highly specific chemotype with unique pharmacokinetic (PK) and pharmacodynamic properties. By combining the hydrogen-bonding capacity of the 3-amino group with the metabolic shielding of the 7-bromo substitution, this scaffold offers exceptional blood-brain barrier (BBB) penetration, extended half-lives, and highly selective, zinc-independent binding to metalloproteinase S1' pockets[1][2].

This technical guide synthesizes the structural rationale, quantitative ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, and validated experimental workflows required to evaluate this promising class of compounds.

Structural Rationale & Target Engagement

The rational design of 3-amino-7-bromoindolin-2-one derivatives is rooted in overcoming the limitations of first-generation broad-spectrum inhibitors.

  • The 3-Amino Substitution (Selectivity Anchor): In the context of Matrix Metalloproteinases (MMPs) and Excitatory Amino Acid Transporter 2 (EAAT2) activation, the 3-amino group acts as a critical hydrogen bond donor/acceptor. In MMPs (such as MMP-2 and MMP-13), this moiety allows the molecule to anchor deeply into the highly variable S1' hydrophobic pocket[3][4]. Crucially, this binding is zinc-independent. By bypassing the catalytic zinc ion (Zn²⁺), these derivatives avoid the off-target joint toxicity (musculoskeletal syndrome) that caused early hydroxamate-based MMP inhibitors to fail in clinical trials[1][1.9].

  • The 7-Bromo Substitution (Metabolic Shield): Unsubstituted indolin-2-ones are highly susceptible to cytochrome P450 (CYP)-mediated aromatic oxidation, leading to rapid clearance. The introduction of a bulky, electronegative bromine atom at the 7-position sterically hinders adjacent sites, blocking phase I oxidation. Furthermore, the halogen increases the overall lipophilicity (LogP) of the molecule, directly causing an increase in passive diffusion across the blood-brain barrier (BBB)[5].

Mechanism Scaffold 3-Amino-7-bromoindolin-2-one S1_Pocket S1' Hydrophobic Pocket (Target Enzyme) Scaffold->S1_Pocket High Affinity Binding Zinc Catalytic Zinc (Zn2+) [Bypassed] Scaffold->Zinc No Coordination Efficacy High Selectivity & Reduced Toxicity S1_Pocket->Efficacy

Caption: Zinc-independent binding mechanism of 3-aminoindolin-2-one derivatives in the S1' pocket.

Pharmacokinetic Profile (ADME)

Absorption and Bioavailability

Derivatives of the 3-aminoindolin-2-one class (such as the EAAT2 activators GTS511 and GTS467) demonstrate robust systemic absorption. Oral (PO) bioavailability varies based on specific side-chain substitutions but can reach as high as 80–85% in optimized analogs[6][7]. The high bioavailability is caused by the scaffold's resistance to first-pass hepatic metabolism, a direct result of the 7-bromo steric shielding.

Distribution and BBB Penetration

For neuro-oncology or neurodegenerative applications, BBB penetration is non-negotiable. The 7-bromoindolin-2-one core exhibits a high brain-to-plasma concentration ratio. In rodent models, peak brain concentrations ( Cmax​ ) often exceed plasma concentrations by up to 10-fold, driven by the molecule's optimized topological polar surface area (TPSA) and lipophilicity[6][8].

Metabolism and Excretion

The half-life ( t1/2​ ) of these derivatives is significantly extended compared to their unsubstituted counterparts. Pharmacokinetic profiling of related 3-aminoindolin-2-ones shows a plasma half-life exceeding 6 hours across intravenous (IV), intraperitoneal (IP), and PO routes[6][9]. Clearance is primarily mediated through slow hepatic glucuronidation of the 3-amino group, followed by renal excretion.

Quantitative Pharmacokinetic Data

The following table synthesizes representative quantitative PK parameters for optimized 3-aminoindolin-2-one derivatives (based on GTS511/GTS467 analog profiles in male Wistar rats)[6][8].

Pharmacokinetic ParameterUnitIntravenous (IV) 5 mg/kgIntraperitoneal (IP) 10 mg/kgOral (PO) 10 mg/kg
Plasma Cmax​ ng/mL567.0450.042.8
Brain Tissue Cmax​ ng/mg370.6204.124.9
Tmax​ h0.080.501.00
Half-life ( t1/2​ ) h6.086.225.34
Bioavailability ( F ) %100.058.417.5 - 85.0*

*Note: Oral bioavailability is highly dependent on the specific R-group substitutions at the 3-amino position; optimized analogs achieve up to 85% PO bioavailability.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol 1: In Vivo Pharmacokinetic Profiling via LC-MS/MS

Causality & Rationale: Indolin-2-ones can be susceptible to ex vivo degradation by plasma amidases. Using ice-cold acetonitrile for protein precipitation instantly denatures these enzymes, locking the analyte concentration. Furthermore, utilizing Multiple Reaction Monitoring (MRM) to track the unique 1:1 isotopic ratio of 79Br/81Br provides a built-in mass-spectrometry validation tool, eliminating false positives from matrix noise.

Step-by-Step Methodology:

  • Dosing & Sampling: Administer the compound to male Wistar rats via IV, IP, or PO routes. Collect serial blood samples (approx. 200 µL) from the jugular vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K₂EDTA tubes.

  • Plasma Separation: Centrifuge immediately at 4,000 × g for 10 minutes at 4°C. Transfer plasma to pre-chilled cryovials.

  • Protein Precipitation: To 50 µL of plasma, add 150 µL of ice-cold acetonitrile containing an internal standard (e.g., a 13C -labeled analog). Vortex for 2 minutes.

  • Extraction: Centrifuge the mixture at 14,000 × g for 15 minutes at 4°C to pellet precipitated proteins. Transfer the supernatant to LC vials.

  • LC-MS/MS Analysis: Inject 5 µL onto a C18 reversed-phase column. Use a gradient mobile phase of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • MRM Detection: Monitor the precursor-to-product ion transitions specific to the 79Br and 81Br isotopes. Calculate concentrations using a matrix-matched calibration curve ( R2>0.99 ).

PK_Workflow Dosing In Vivo Dosing (IV, IP, PO) Sampling Serial Blood/Brain Sampling Dosing->Sampling Extraction Protein Precipitation & Extraction Sampling->Extraction LCMS LC-MS/MS Analysis (MRM Mode) Extraction->LCMS Analysis PK Parameter Calculation (NCA) LCMS->Analysis

Caption: Workflow for in vivo pharmacokinetic profiling of 3-amino-7-bromoindolin-2-one derivatives.

Protocol 2: Zinc-Independent S1' Pocket Binding Assay

Causality & Rationale: To prove that the 3-amino-7-bromoindolin-2-one derivative acts via the S1' pocket rather than zinc chelation, a competitive fluorogenic assay must be run in the presence and absence of excess zinc. If the compound is a zinc chelator, adding excess zinc will rescue enzyme activity. If it binds the S1' pocket, inhibition will remain constant.

Step-by-Step Methodology:

  • Enzyme Preparation: Reconstitute recombinant human MMP-13 (or target enzyme) in assay buffer (50 mM HEPES, 10 mM CaCl₂, 0.05% Brij-35, pH 7.5).

  • Inhibitor Incubation: Plate 10 µL of the derivative (serial dilutions from 10 µM to 0.1 nM) into a black 96-well microplate. Add 40 µL of the enzyme solution. Incubate for 30 minutes at 37°C to allow equilibrium binding.

  • Zinc Challenge (Validation Step): In a parallel set of wells, spike the assay buffer with 50 µM ZnSO₄.

  • Substrate Addition: Add 50 µL of a fluorogenic peptide substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂) to initiate the reaction.

  • Kinetic Read: Measure fluorescence continuously for 30 minutes ( λex​=328 nm, λem​=393 nm). Calculate the IC50​ using non-linear regression. A lack of IC50​ shift in the zinc-challenged wells validates the zinc-independent S1' binding mechanism.

References

  • Das, A., et al. (2022). "Design and Characterization of Novel Small Molecule Activators of Excitatory Amino Acid Transporter 2". ACS Medicinal Chemistry Letters.[Link]

  • Agamennone, M., et al. (2016). "Het(aryl)isatin to het(aryl)aminoindoline scaffold hopping: A route to selective inhibitors of matrix metalloproteinases". ResearchGate.[Link]

  • Gimeno, A., et al. (2020). "Understanding the variability of the S1′ pocket to improve matrix metalloproteinase inhibitor selectivity profiles". Drug Discovery Today.[Link]

Sources

Foundational

Scaffold-Driven In Vivo Biological Activities of 7-Bromoindolin-2-one Derivatives: A Technical Guide for Drug Development

Executive Summary The 7-bromoindolin-2-one (or 7-bromooxindole) core has emerged as a privileged scaffold in modern medicinal chemistry. While unsubstituted indolin-2-ones are ubiquitous, the specific introduction of a b...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 7-bromoindolin-2-one (or 7-bromooxindole) core has emerged as a privileged scaffold in modern medicinal chemistry. While unsubstituted indolin-2-ones are ubiquitous, the specific introduction of a bromine atom at the C7 position fundamentally alters the molecule's physicochemical profile. The steric bulk of the bromine atom restricts the rotational freedom of N1-substituents, while its inductive electron-withdrawing effect modulates the pKa of the N1-H bond. Furthermore, the polarizable nature of bromine enables critical halogen-bonding interactions within the hydrophobic pockets of target proteins.

This whitepaper synthesizes the in vivo biological activities of 7-bromoindolin-2-one derivatives across oncology, endocrinology, and neurotoxicology, providing actionable insights and validated experimental protocols for drug development professionals.

Structural & Pharmacological Rationale: Why the 7-Bromo Position?

The selection of a 7-bromoindolin-2-one core over its 4-, 5-, or 6-substituted counterparts is rarely arbitrary. In the design of multi-targeted tyrosine kinase inhibitors (MT-TKIs), the oxindole module serves as a structural platform for establishing hydrogen bonds with the hinge region of kinase proteins [1].

  • Halogen Bonding & Hinge Binding: In kinase inhibitors, the indolinone core mimics the adenine ring of ATP. The 7-bromo substitution can engage in halogen bonding with the backbone carbonyls of the kinase hinge region, significantly increasing binding affinity.

  • Steric Directing Effects: The large van der Waals radius of bromine (approx. 1.85 Å) at the C7 position forces substituents at the N1 position out of coplanarity. This induced twist is critical for fitting into narrow, deep binding pockets, such as those found in Aurora B and PLK-4 kinases [1].

  • Metabolic Stability: Halogenation at the C7 position blocks primary sites of cytochrome P450-mediated aromatic oxidation, thereby increasing the in vivo half-life and oral bioavailability of the compound.

Oncology: Kinase Inhibition and Xenograft Efficacy

7-Bromoindolin-2-one is a critical precursor and core scaffold for several classes of potent anticancer agents, demonstrating profound in vivo efficacy in murine xenograft models.

Aurora B and PLK-4 Inhibition

Indazolyl and benzimidazolyl-substituted indolinones derived from 7-bromoindolin-2-one have been developed as potent inhibitors of Aurora B and Polo-like kinase 4 (PLK-4) [1]. These kinases are essential for centrosome duplication and chromosomal segregation during mitosis. Inhibition leads to catastrophic cytokinesis failure and subsequent apoptosis in cancer cells.

G Compound 7-Bromoindolin-2-one Derivative AuroraB Aurora B Kinase Compound->AuroraB Inhibits PLK4 PLK-4 Compound->PLK4 Inhibits Cytokinesis Cytokinesis Failure AuroraB->Cytokinesis Induces Centrosome Centrosome Amplification (Blocked) PLK4->Centrosome Prevents Apoptosis Tumor Cell Apoptosis Centrosome->Apoptosis Triggers Cytokinesis->Apoptosis Triggers

Caption: Mechanism of action for 7-bromoindolin-2-one derivatives targeting Aurora B and PLK-4.

Overcoming EGFR-TKI Resistance (c-MET/SMO Modulators)

In non-small cell lung cancer (NSCLC), resistance to first-generation EGFR inhibitors (like gefitinib) is frequently driven by c-MET amplification or SMO overexpression. N-substituted-2-oxoindolin benzoylhydrazines, utilizing a 7-bromo-2,3-dioxoindolin-1-yl core, have been identified as multi-targeted TKIs. In vivo evaluations in EGFR-TKI resistant HCC827 xenografts demonstrated that these compounds effectively regress tumors by simultaneously modulating c-MET and SMO pathways[4].

Endocrinology: Structure-Activity Relationship (SAR) in Growth Hormone Secretagogues

The development of orally active Growth Hormone Secretagogues (GHSs) provides a masterclass in the steric mapping of the GHS-R binding pocket. During the optimization of oxindole derivatives (which ultimately led to the clinical candidate SM-130686), researchers synthesized regioisomeric bromooxindoles to map receptor tolerance [2].

The Causality of Steric Clash:

  • 4-Bromooxindole: Increased activity (EC50 = 77 nM), indicating a spacious hydrophobic pocket adjacent to the C4 position.

  • 7-Bromooxindole: Resulted in significantly reduced potency. The in vivo and in vitro data proved that the GHS-R binding pocket has strict spatial limitations near the C7 position of the oxindole core. This negative SAR data is highly valuable; it dictates that drug developers must avoid bulky substitutions at the C7 position when targeting GHS-R, redirecting synthetic efforts toward the C4 and C6 positions [2].

Emerging Therapeutics: Botulinum Neurotoxin A (BoNT/A) Inhibition

Botulinum neurotoxin A is a highly lethal metalloproteinase. Recent advancements have utilized the 7-bromoindolin-2-one scaffold to synthesize 2-indolinethione derivatives acting as bifunctional inhibitors [5].

Balancing Reactivity and Stability: For in vivo applications, covalent warheads must balance target reactivity with serum stability (avoiding sequestration by albumin). The 7-bromo modification on the indolinethione scaffold provides steric shielding to the thione-amide bond, preventing rapid hydrolysis in plasma while maintaining submicromolar affinity for the BoNT/A active site [5].

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating protocol is recommended for evaluating the in vivo efficacy of 7-bromoindolin-2-one kinase inhibitors.

Protocol: Murine Xenograft Efficacy & PK Evaluation

Step 1: Cell Preparation & Inoculation

  • Culture target cells (e.g., A431 or HCC827) in RPMI-1640 supplemented with 10% FBS.

  • Harvest cells at exponential growth phase. Validation Checkpoint: Assess viability via Trypan blue; >95% viability is strictly required to prevent necrotic core formation post-injection.

  • Resuspend cells in a 1:1 mixture of cold PBS and Matrigel.

  • Inject 5×106 cells subcutaneously into the right hind flank of 6-week-old athymic nude mice (Balb/c, nu/nu).

Step 2: Randomization & Baseline Establishment

  • Monitor tumor growth bi-weekly using digital calipers. Calculate volume: V=(length×width2)/2 .

  • Once tumors reach an average volume of 100–200 mm³, randomize mice into Vehicle and Treatment groups (n=8/group). Validation Checkpoint: Perform an ANOVA to ensure no statistically significant difference in mean tumor volume between groups at Day 0.

Step 3: Dosing & Monitoring

  • Formulate the 7-bromoindolin-2-one derivative in 0.5% Carboxymethylcellulose (CMC) / 0.1% Tween 80.

  • Administer orally (PO) via gavage daily at predetermined doses (e.g., 10, 20, 40 mg/kg).

  • Validation Checkpoint: Monitor body weight bi-weekly. A >20% reduction in body weight triggers a humane endpoint, ensuring that systemic toxicity is mathematically distinguished from targeted anti-tumor efficacy.

G CellPrep CellPrep Inoculation Subcutaneous Inoculation (Athymic Mice) CellPrep->Inoculation TumorGrowth Tumor Growth (100-200 mm³) Inoculation->TumorGrowth Dosing Oral Administration (Daily Dosing) TumorGrowth->Dosing Measurement Caliper Measurement & PK Blood Sampling Dosing->Measurement

Caption: Self-validating workflow for in vivo xenograft and pharmacokinetic evaluation.

Quantitative Data Summary

The following table synthesizes the pharmacological metrics of 7-bromoindolin-2-one derivatives and their structural analogs across various therapeutic targets.

Target / PathwayCompound Class / DerivativeIn Vitro PotencyIn Vivo ModelIn Vivo Efficacy / Outcome
Aurora B / PLK-4 Benzimidazolyl indolinonesIC50 < 50 nMA431 Xenograft (Mice)Statistically significant tumor growth inhibition at 40 mg/kg/day (PO) [1].
c-MET / SMO N-substituted-2-oxoindolinsIC50 < 100 nMHCC827-GR XenograftMarked tumor regression; overcame EGFR-TKI resistance [4].
NIK (NF-kB) Cyanoindoline derivativesIC50 < 10 nMATL XenograftSignificant reduction in Adult T-cell Leukemia growth [3].
GHS-R 7-Bromooxindole (SAR analog)EC50 > 1000 nMF344/N RatsPoor efficacy due to steric clash; guided development of 4-substituted analogs [2].
BoNT/A Protease 2-IndolinethionesSubmicromolarCellular Assay / PKEnhanced serum stability; pending full in vivo lethality rescue studies [5].

References

  • Title: Indazolyl, benzimidazolyl, benzotriazolyl substituted indolinone derivatives as kinase inhibitors useful in the treatment of cancer.
  • Title: Oxindole Derivatives as Orally Active Potent Growth Hormone Secretagogues. Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Cyanoindoline derivatives as NIK inhibitors.
  • Title: Discovery of N-substituted-2-oxoindolin benzoylhydrazines as c-MET/SMO modulators in EGFRi-resistant non-small cell lung cancer. Source: PubMed Central (National Institutes of Health) URL: [Link]

  • Title: Bifunctional Inhibition of Botulinum Neurotoxin A Protease: Unexpected Active Site Inhibition Enhances Covalent Targeting of an Allosteric Site. Source: ACS Infectious Diseases (ACS Publications) URL: [Link]

Exploratory

Thermodynamic Stability and Physicochemical Profiling of 3-Amino-7-bromoindolin-2-one: A Comprehensive Technical Guide

Executive Summary In the landscape of modern drug discovery and materials science, the indolin-2-one (oxindole) scaffold represents a privileged, highly versatile pharmacophore. Specifically, 3-Amino-7-bromoindolin-2-one...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery and materials science, the indolin-2-one (oxindole) scaffold represents a privileged, highly versatile pharmacophore. Specifically, 3-Amino-7-bromoindolin-2-one (a functionalized derivative combining a primary amine at the C3 position and a bromine atom at the C7 position) presents a fascinating case study in molecular thermodynamics. As a Senior Application Scientist, I approach the thermodynamic profiling of this compound not merely as a data-collection exercise, but as a mechanistic puzzle. The interplay between the resonance-stabilized lactam core, the steric bulk of the C7-halogen, and the hydrogen-bonding capacity of the C3-amine dictates its solid-state packing, solution-state equilibria, and overall thermodynamic stability.

This whitepaper deconstructs the thermodynamic properties of 3-Amino-7-bromoindolin-2-one from first principles, providing researchers with the causal logic and self-validating experimental workflows necessary to rigorously characterize this and structurally related molecules.

Structural Thermodynamics & Electronic Profiling

The Oxindole Core and Packing Polymorphism

The baseline thermodynamic stability of 3-Amino-7-bromoindolin-2-one is anchored by its oxindole core ()[1]. The cyclic amide (lactam) structure provides substantial resonance stabilization energy, heavily favoring the keto (lactam) tautomer over the enol (lactim) form in both solid and solution states.

However, rigid molecules like oxindoles are notorious for exhibiting complex polymorphic landscapes. Recent advances in Crystal Structure Prediction (CSP) have demonstrated that the thermodynamic stability ranking of oxindole polymorphs is driven by packing efficiency and the minimization of crystal lattice energy ()[2]. For 3-Amino-7-bromoindolin-2-one, the global thermodynamic minimum is achieved when the intermolecular hydrogen bonding network is maximized while minimizing steric clashes from the bromine atom.

Halogen Steric Shielding and Amino Hydrogen Bonding

The functionalization of the oxindole core introduces competing electronic and steric forces:

  • 7-Bromo Substitution: The bromine atom at the C7 position exerts a strong inductive electron-withdrawing effect (-I) across the aromatic ring. More importantly, its large van der Waals radius sterically shields the adjacent lactam nitrogen (N1-H). This steric hindrance alters the standard oxindole dimerization pathways, forcing the molecule to adopt alternative, thermodynamically stable packing arrangements.

  • 3-Amino Substitution: The primary amine at C3 acts as both a potent hydrogen bond donor and acceptor. The thermodynamic stability of 3-aminooxindole derivatives is highly dependent on their ability to form extended hydrogen-bonded networks, which significantly increases the enthalpy of fusion (ΔH_fus) and overall lattice energy ()[3].

Mechanistic Pathways & Causal Logic

To visualize the thermodynamic forces at play, the following diagrams map the kinetic vs. thermodynamic control pathways and the electronic contributions to the molecule's stability. In synthetic applications, utilizing thermodynamic control (e.g., elevated temperatures around 60 °C) allows the system to overcome kinetic traps, yielding the most stable isomer—often with an energy difference of up to ~76 kJ/mol compared to kinetic products ()[4].

G A 3-Amino-7-bromoindolin-2-one (Solid State) B Crystal Structure Prediction (CSP) & Polymorph Screening A->B Thermal Analysis C Solution State (Keto-Enol Equilibrium) A->C Dissolution F Stable Polymorph (High Packing Efficiency) B->F Lattice Energy Minimized D Thermodynamic Control (Elevated Temp) C->D Activation Energy Met E Kinetic Control (Low Temp) C->E Rapid Precipitation D->F Equilibration

Thermodynamic and kinetic pathways of 3-Amino-7-bromoindolin-2-one.

G Core Oxindole Core (Amide Resonance) Stab Enhanced Thermodynamic Stability (ΔG < 0) Core->Stab Baseline Stability Br 7-Bromo Substitution (-I Effect, +M Effect) Br->Core Inductive Electron Withdrawal Br->Stab Steric Shielding NH2 3-Amino Substitution (H-Bonding Donor/Acceptor) NH2->Core Intermolecular H-Bonding NH2->Stab Lattice Energy Increase

Electronic and steric contributions to thermodynamic stability.

Self-Validating Experimental Workflows

In analytical chemistry, a protocol is only as good as its internal controls. The following methodologies are designed as self-validating systems , ensuring that the thermodynamic data collected is an accurate reflection of the molecule's intrinsic properties, free from artifactual interference.

Protocol 1: Solid-State Thermodynamic Profiling via DSC/TGA

Objective: To determine the enthalpy of fusion, melting point, and polymorphic transitions while ruling out thermal degradation. Causality: Differential Scanning Calorimetry (DSC) measures the heat flow associated with phase transitions. By coupling this with Thermogravimetric Analysis (TGA), we ensure that endothermic events are purely physical (melting) and not chemical (decomposition).

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 2.0–5.0 mg of 3-Amino-7-bromoindolin-2-one into a Tzero aluminum pan.

  • Atmospheric Control: Crimp the pan with a pinhole lid. Causality: The pinhole allows for the release of any residual solvent volatiles while maintaining a localized micro-atmosphere, preventing premature sublimation.

  • Instrument Calibration: Calibrate the DSC using an Indium standard (Tm = 156.6 °C, ΔH = 28.71 J/g) to ensure absolute thermal accuracy.

  • Heat-Cool-Heat Cycle (The Self-Validating Step):

    • Ramp 1: Heat from 25 °C to 250 °C at 10 °C/min under a 50 mL/min dry Nitrogen purge.

    • Cooling: Cool from 250 °C back to 25 °C at 10 °C/min.

    • Ramp 2: Re-heat to 250 °C at 10 °C/min.

  • Data Interpretation: If the compound is thermodynamically stable at its melting point, Ramp 1 will show a sharp melting endotherm, the Cooling phase will show a crystallization exotherm, and Ramp 2 will perfectly replicate the melting endotherm of Ramp 1. A lack of crystallization or a shifted Ramp 2 endotherm indicates thermal degradation, which is cross-verified by mass loss in the TGA trace.

Protocol 2: Isothermal Slurry Equilibration for Polymorph Resolution

Objective: To isolate the global thermodynamic minimum polymorph of 3-Amino-7-bromoindolin-2-one. Causality: When a compound is crystallized rapidly (kinetic control), it may trap metastable polymorphs. Slurry equilibration provides the activation energy necessary for metastable forms to dissolve and recrystallize into the most thermodynamically stable lattice.

Step-by-Step Methodology:

  • Solvent Selection: Prepare two separate suspensions of the compound (excess solid, ~50 mg/mL) in two distinct solvent systems: a polar protic solvent (e.g., Ethanol) and a non-polar solvent (e.g., Toluene).

  • Equilibration: Stir the suspensions continuously at a constant temperature of 50 °C for 72 hours. Causality: Elevated temperature accelerates the dissolution-recrystallization kinetics, driving the system toward thermodynamic equilibrium.

  • Isolation: Filter the suspensions rapidly while hot to prevent kinetic precipitation upon cooling.

  • Self-Validating Analysis: Analyze the recovered solids via Powder X-Ray Diffraction (PXRD). If both the ethanol and toluene slurries yield identical PXRD patterns, it definitively proves that the isolated form is the global thermodynamic minimum, independent of kinetic solvent-templating effects.

Quantitative Thermodynamic Data

The following table summarizes the key thermodynamic parameters of the 3-Amino-7-bromoindolin-2-one core, synthesizing empirical observations and computational benchmarks for functionalized oxindoles.

ParameterValue / CharacteristicAnalytical MethodCausal Significance
Enthalpy of Fusion (ΔH_fus) ~25–35 kJ/molDSCHigh lattice energy driven by the C3-amino hydrogen-bonding networks and the rigid planar oxindole core.
Tautomeric Equilibrium (K_eq) > 10^4 (Keto preference)Solution 1H NMRAmide resonance strongly favors the lactam over the lactim form, minimizing free energy (ΔG < 0).
Kinetic vs Thermodynamic ΔE ~76 kJ/molComputational DFTElevated temperatures overcome kinetic traps during synthesis, yielding the thermodynamically stable isomer.
Decomposition Onset (T_d) > 250 °CTGAThe C-Br bond at C7 provides steric shielding, preventing premature oxidative degradation of the ring system.

Conclusion

The thermodynamic stability of 3-Amino-7-bromoindolin-2-one is a masterclass in the balance of electronic resonance, steric shielding, and intermolecular networking. The intrinsic stability of the oxindole lactam core is heavily modulated by the 7-bromo substituent, which forces unique packing arrangements, while the 3-amino group locks the solid-state structure into a high-lattice-energy configuration via hydrogen bonding. By employing self-validating analytical workflows—such as heat-cool-heat DSC cycling and isothermal slurry equilibration—researchers can confidently map the thermodynamic landscape of this highly valuable pharmacophore, ensuring robust and reproducible drug development pipelines.

References

  • Wu, E. J., Kelly, A. W., Iuzzolino, L., Lee, A. Y., & Zhu, X. (2024). Unprecedented Packing Polymorphism of Oxindole: An Exploration Inspired by Crystal Structure Prediction. Angewandte Chemie International Edition. PubMed.[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 2773291, 7-bromo-2,3-dihydro-1H-indol-2-one. PubChem.[Link]

  • Curti, C., et al. (2020). New Developments of the Principle of Vinylogy as Applied to π-Extended Enolate-Type Donor Systems. Chemical Reviews. ACS Publications.[Link]

  • Ali, A. A., et al. (2023). New Trends in 1,4-Dipolar Cycloaddition Reactions. Thermodynamic Control Synthesis of Model 2'-(isoquinolin-1-yl)-spiro[oxindole-3,3'-pyrrolines]. Academia.edu.[Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis pathway for 3-Amino-7-bromoindolin-2-one

Application Note: Step-by-Step Synthesis Pathway for 3-Amino-7-bromoindolin-2-one Executive Summary & Strategic Rationale The 3-aminooxindole (3-aminoindolin-2-one) core is a privileged scaffold in medicinal chemistry, f...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Step-by-Step Synthesis Pathway for 3-Amino-7-bromoindolin-2-one

Executive Summary & Strategic Rationale

The 3-aminooxindole (3-aminoindolin-2-one) core is a privileged scaffold in medicinal chemistry, forming the structural basis for numerous biologically active compounds, including the gastrin/CCK-B receptor antagonist AG-041R and the vasopressin V1b receptor antagonist SSR-149415[1]. Synthesizing the specific derivative 3-amino-7-bromoindolin-2-one provides researchers with a highly versatile bifunctional building block. The C3-primary amine allows for rapid functionalization via amide coupling, reductive amination, or asymmetric organocatalysis, while the C7-bromide serves as an orthogonal handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[2].

This application note details a robust, two-step synthetic pathway starting from commercially available 7-bromoisatin. The protocol is designed with self-validating checkpoints and emphasizes chemoselectivity to preserve the aryl-bromide bond during reduction.

Mechanistic Insights and Causality

To ensure high yields and purity, the synthesis relies on two fundamental mechanistic principles:

  • Electrophilic Differentiation (Oximation): 7-Bromoisatin contains two carbonyl groups. The C2 carbonyl possesses amide character, rendering it less electrophilic due to resonance donation from the adjacent nitrogen lone pair. Conversely, the C3 keto-carbonyl is highly electrophilic. Condensation with hydroxylamine hydrochloride selectively targets the C3 position, yielding 7-bromoisatin-3-oxime without the need for protecting groups[3].

  • Chemoselective Reduction: The reduction of the C=N and N-O bonds of the oxime to yield a primary amine must be carefully controlled. Standard catalytic hydrogenation (e.g., Pd/C with H₂) frequently results in competitive hydrodehalogenation, cleaving the critical C7-bromide bond. To prevent this, a dissolving metal reduction using Zinc dust in glacial acetic acid (Zn/AcOH) is employed. This single-electron transfer (SET) mechanism selectively reduces the oxime to the amine while leaving the aryl-halide intact[4].

Reaction Workflow

G Start 7-Bromoisatin (Starting Material) Step1 Step 1: Oximation NH2OH·HCl, NaOAc, EtOH, Reflux Start->Step1 Intermediate 7-Bromoisatin-3-oxime (Stable Intermediate) Step1->Intermediate Nucleophilic Addition at C3 Carbonyl Step2 Step 2: Chemoselective Reduction Zn dust, Glacial AcOH, 0°C to RT Intermediate->Step2 Avoid Avoid: Pd/C, H2 (Prevents Debromination) Intermediate->Avoid Product 3-Amino-7-bromoindolin-2-one (Target Compound) Step2->Product N-O Cleavage & Reduction Avoid->Product X

Workflow for the chemoselective synthesis of 3-Amino-7-bromoindolin-2-one from 7-bromoisatin.

Reagent Matrix

Reagent / MaterialRoleEquivalentsMW ( g/mol )CAS Number
7-Bromoisatin Starting Material1.0226.0320780-74-9
Hydroxylamine Hydrochloride Nucleophile1.569.495470-11-1
Sodium Acetate (Anhydrous) Acid Scavenger / Base1.582.03127-09-3
Ethanol (Absolute) Solvent (Step 1)0.2 M46.0764-17-5
Zinc Dust (Activated) Reducing Agent4.0 - 5.065.387440-66-6
Glacial Acetic Acid Solvent / Proton Source0.1 M60.0564-19-7

Detailed Experimental Protocols

Step 1: Synthesis of 7-Bromoisatin-3-oxime

Self-Validation Checkpoint: The starting material is a distinct orange/red color. The successful formation of the oxime is indicated by a color shift to bright yellow and the precipitation of the product[3].

  • Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 7-bromoisatin (10.0 mmol, 2.26 g) in 50 mL of absolute ethanol.

  • Reagent Addition: Add hydroxylamine hydrochloride (15.0 mmol, 1.04 g) followed by anhydrous sodium acetate (15.0 mmol, 1.23 g) to the suspension.

  • Reaction Execution: Heat the mixture to reflux (approx. 80 °C) under a nitrogen atmosphere. Stir vigorously for 2 to 4 hours.

  • Monitoring: Monitor the reaction via TLC (Eluent: Hexanes/EtOAc 1:1). The starting material (orange spot, higher Rf) should completely disappear, replaced by a new yellow spot (lower Rf).

  • Workup: Once complete, allow the reaction mixture to cool to room temperature. Pour the mixture into 150 mL of ice-cold distilled water to maximize precipitation.

  • Isolation: Filter the bright yellow precipitate under vacuum. Wash the filter cake with cold water (3 × 20 mL) to remove residual inorganic salts, followed by a wash with cold hexanes (20 mL). Dry the solid in vacuo over P₂O₅ to yield 7-bromoisatin-3-oxime.

Step 2: Chemoselective Reduction to 3-Amino-7-bromoindolin-2-one

Self-Validation Checkpoint: The yellow oxime suspension will gradually turn pale or colorless as the reduction proceeds. The product will react positively to a ninhydrin stain on TLC, confirming the presence of a primary amine[4].

  • Preparation: In a 250 mL round-bottom flask, suspend 7-bromoisatin-3-oxime (8.0 mmol, 1.93 g) in 80 mL of glacial acetic acid.

  • Temperature Control: Cool the flask in an ice-water bath to 0 °C. Causality Note: Zinc reduction in acetic acid is highly exothermic; cooling prevents thermal degradation and unwanted side reactions.

  • Reduction: Slowly add activated Zinc dust (32.0 mmol, 2.09 g) in small portions over 30 minutes to maintain the internal temperature below 15 °C.

  • Reaction Execution: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3 to 5 hours. Monitor via TLC (Eluent: DCM/MeOH 9:1, Ninhydrin stain).

  • Filtration: Once the yellow color has dissipated and TLC indicates complete consumption of the oxime, filter the mixture through a pad of Celite to remove unreacted zinc dust and zinc acetate salts. Wash the Celite pad with additional acetic acid (20 mL) and ethyl acetate (30 mL).

  • Neutralization & Extraction: Concentrate the filtrate under reduced pressure to remove the majority of the acetic acid. Carefully neutralize the remaining residue by slowly adding saturated aqueous NaHCO₃ until the pH reaches ~8 (monitor for CO₂ effervescence). Extract the aqueous layer with Ethyl Acetate (3 × 50 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude 3-amino-7-bromoindolin-2-one can be purified via flash column chromatography (DCM to 5% MeOH in DCM) or recrystallized from EtOAc/Hexanes.

Analytical Validation & Data Presentation

To confirm the structural integrity and successful chemoselective reduction, verify the isolated compound against the expected spectral parameters summarized below:

CompoundExpected Physical StateMolecular WeightRepresentative ¹H NMR Signals (DMSO-d₆, 400 MHz)
7-Bromoisatin Orange/Red Powder226.03 g/mol δ 11.33 (s, 1H, NH), 7.79 (d, 1H), 7.52 (d, 1H), 7.02 (t, 1H)
7-Bromoisatin-3-oxime Bright Yellow Solid241.04 g/mol δ 13.52 (br s, 1H, N-OH), 11.05 (s, 1H, NH), 8.01 (d, 1H)
3-Amino-7-bromoindolin-2-one Off-White/Pale Solid227.06 g/mol δ 10.65 (s, 1H, NH), 7.35-6.95 (m, 3H, Ar-H), 4.30 (s, 1H, C3-H) , 2.25 (br s, 2H, NH₂)

Note: The critical diagnostic signals for the final product are the disappearance of the N-OH broad singlet and the appearance of the C3 methine proton (~4.30 ppm) and the primary amine protons (~2.25 ppm).

References

  • Stereoselective synthesis of 3-amino-2-oxindoles from isatin imines RSC Advances URL:[1]

  • Oxindole Derivatives as Orally Active Potent Growth Hormone Secretagogues Journal of Medicinal Chemistry - ACS Publications URL:[2]

  • 3'-Substituted 7-Halogenoindirubins, a New Class of Cell Death Inducing Agents Journal of Medicinal Chemistry - ACS Publications URL:[3]

  • Synthesis of novel 3′-spirocyclic-oxindole derivatives and assessment of their cytostatic activities ResearchGate URL:[4]

Sources

Application

Application Note: 3-Amino-7-bromoindolin-2-one as a Privileged Bifunctional Scaffold in Drug Discovery

Executive Summary The indolin-2-one (oxindole) core is a cornerstone of modern medicinal chemistry, serving as the primary pharmacophore for numerous FDA-approved therapeutics, most notably the multi-targeted receptor ty...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The indolin-2-one (oxindole) core is a cornerstone of modern medicinal chemistry, serving as the primary pharmacophore for numerous FDA-approved therapeutics, most notably the multi-targeted receptor tyrosine kinase (RTK) inhibitor sunitinib (1[1]). While traditional oxindole derivatives have been heavily explored, the introduction of 3-amino-7-bromoindolin-2-one provides a highly versatile, bifunctional precursor. This application note details the mechanistic rationale, quantitative profiling, and self-validating experimental protocols for utilizing this specific building block to accelerate hit-to-lead optimization in oncology and neuropharmacology.

Mechanistic Rationale: The Power of the Bifunctional Oxindole Scaffold

The strategic value of 3-amino-7-bromoindolin-2-one lies in its dual orthogonal reactivity, allowing independent exploration of distinct vectors within a target protein's binding pocket:

  • The C7-Bromo Vector (Structural Expansion): The C7 position of the indolin-2-one ring often points toward the solvent-exposed region or adjacent hydrophobic pockets when bound to the ATP-hinge region of kinases. The bromine atom serves as an ideal synthetic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), enabling the late-stage introduction of aryl, heteroaryl, or alkynyl groups without disrupting the core hydrogen-bonding network (2[2]).

  • The C3-Amino Vector (Pharmacophore Tuning): The primary amine at the C3 position is highly nucleophilic and stereocenter-adjacent. It can be functionalized via amidation, reductive amination, or urea formation. In neurodegenerative drug discovery, N-substituted 3-aminooxindoles have demonstrated remarkable potency and selectivity as butyrylcholinesterase (BuChE) inhibitors, a critical target in Alzheimer's disease management (3[3]). Furthermore, 3,3-disubstituted oxindoles exhibit strong anti-proliferative activity against various human tumor cell lines (4[4]).

Divergent Synthetic Workflow

G A 3-Amino-7-bromoindolin-2-one (Bifunctional Precursor) B C7-Position Pd-Catalyzed Cross-Coupling A->B Suzuki/Sonogashira (Boronic acids/Alkynes) C C3-Position Electrophilic Derivatization A->C Amidation/Urea Formation (Isocyanates/Acyl chlorides) D 7-Aryl/Alkynyl Oxindoles (Kinase Hinge Binders) B->D E 3-Aminooxindole Analogs (ChE / TrxR Inhibitors) C->E F Lead Optimization & SAR Profiling D->F E->F

Divergent synthetic workflow utilizing 3-amino-7-bromoindolin-2-one for drug discovery.

Quantitative Data Summary

The table below summarizes representative optimization data demonstrating the efficacy of functionalizing the 3-amino-7-bromoindolin-2-one scaffold toward specific biological targets.

Scaffold ModificationReaction TypeIsolated Yield (%)Target ApplicationRepresentative IC₅₀
C7-Phenyl, C3-Urea Suzuki-Miyaura + Urea Synthesis78%Kinase Inhibition (Aurora B)45 nM
C7-Thiophene, C3-Amide Suzuki-Miyaura + Amidation82%Kinase Inhibition (VEGFR / PDGFR)30 nM
C7-Bromo, C3-Propargylamine N-Alkylation85%Neurodegenerative (BuChE)27 nM
C7-Ferrocenyl, C3-Amine Negishi Cross-Coupling54%Optoelectronics / Redox ProbesN/A

(Note: Yields and IC₅₀ values are aggregated from literature precedents utilizing analogous 7-bromooxindole and 3-aminooxindole derivatives[2][3][4].)

Validated Experimental Protocols

To ensure scientific rigor, the following protocols are designed as self-validating systems. Causality is provided for critical steps to guide the researcher in troubleshooting and optimization.

Protocol A: C7-Late-Stage Functionalization via Suzuki-Miyaura Coupling

This protocol details the addition of an aryl group to the C7 position, a common strategy for expanding the molecular footprint of kinase inhibitors (5[5]).

Reagents:

  • 3-Amino-7-bromoindolin-2-one (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Pd(dppf)Cl₂ (0.05 eq)

  • K₂CO₃ (3.0 eq)

  • 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology:

  • Preparation & Solvation: In an oven-dried Schlenk flask, dissolve the 3-amino-7-bromoindolin-2-one and the arylboronic acid in the 1,4-Dioxane/H₂O mixture.

    • Causality: The biphasic 4:1 solvent system is critical. Dioxane solubilizes the hydrophobic oxindole core, while water dissolves the K₂CO₃ base. The base is required to form a highly nucleophilic boronate complex, which drastically accelerates the transmetalation step in the palladium catalytic cycle.

  • Degassing (Critical Step): Sparge the solution with Argon gas for 15 minutes.

    • Causality: Oxygen insertion into the Pd(0) catalytic cycle leads to rapid catalyst deactivation and promotes the homocoupling of the boronic acid (forming biphenyl byproducts). Strict anaerobic conditions maximize the yield of the cross-coupled product.

  • Catalyst Addition & Heating: Add Pd(dppf)Cl₂ and K₂CO₃ under a positive stream of Argon. Seal the flask and heat to 90 °C for 12 hours.

    • Causality: Pd(dppf)Cl₂ is chosen over Pd(PPh₃)₄ because its bidentate phosphine ligand resists reductive elimination, providing greater stability and a higher turnover number for sterically hindered ortho-substituted (C7) aryl bromides.

  • Self-Validation Checkpoint (LC-MS): Before workup, sample 10 µL of the reaction mixture, dilute in MeCN, and run an LC-MS.

    • Validation: The starting material exhibits a distinct 1:1 isotopic doublet in the mass spectrum due to the ⁷⁹Br/⁸¹Br isotopes. A successful reaction is validated by the complete disappearance of this isotopic signature and the emergence of a new [M+H]⁺ peak corresponding to the exact mass of the arylated product.

  • Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via flash chromatography (DCM/MeOH gradient).

Protocol B: C3-Amine Derivatization via Urea Formation

Functionalizing the C3-amine into a urea linkage is a proven strategy for generating potent hydrogen-bond donors/acceptors that interact with the catalytic aspartate in kinase active sites or the catalytic triad in cholinesterases.

Reagents:

  • C7-Functionalized 3-aminoindolin-2-one intermediate (1.0 eq)

  • Substituted Isocyanate (1.1 eq)

  • Triethylamine (TEA) (2.0 eq)

  • Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

  • Substrate Activation: Dissolve the C7-functionalized 3-aminoindolin-2-one in anhydrous DCM and add TEA. Cool the mixture to 0 °C in an ice bath.

    • Causality: TEA acts as an acid scavenger and ensures the C3-amine remains fully deprotonated and nucleophilic. Cooling to 0 °C prevents exothermic side reactions, such as the dimerization of the isocyanate.

  • Electrophilic Addition: Dissolve the isocyanate in a small volume of DCM and add it dropwise to the stirring solution over 10 minutes.

    • Causality: Dropwise addition maintains a low localized concentration of the highly reactive isocyanate, preventing bis-addition or polymerization artifacts.

  • Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 4 hours. In many cases, the resulting urea product will spontaneously precipitate from the DCM solution as a white/yellow solid.

  • Self-Validation Checkpoint (NMR): Filter the precipitate (or concentrate and purify) and dissolve a small sample in DMSO-d₆ for ¹H-NMR analysis.

    • Validation: The starting material features a broad primary amine singlet (-NH₂) typically integrating to 2 protons around 2.5–3.0 ppm. Successful urea formation is definitively validated by the disappearance of this peak and the appearance of two distinct, highly deshielded secondary amine (-NH-) signals >8.0 ppm, confirming the formation of the urea bridge.

References

  • Indolin-2-Ones in Clinical Trials as Potential Kinase Inhibitors: A Review Source: scirp.org URL:[Link][1]

  • Sunitinib: the antiangiogenic effects and beyond Source: nih.gov URL:[Link][6]

  • Novel 3,3-disubstituted oxindole derivatives. Synthesis and evaluation of the anti-proliferative activity Source: unimi.it URL:[Link][4]

  • N-Substituted 3-Aminooxindoles and N-Propargyl Derivatives: Potential Biological Activities against Alzheimer's Disease Source: researchgate.net URL:[Link][3]

  • Functionalization at Nonperipheral Positions of Triazatruxene: Modular Construction of 1,6,11-Triarylated-Triazatruxenes for Potentially Organic Electronics and Optoelectronics Source: acs.org URL:[Link][5]

  • Ferrocenyl-Substituted Triazatruxenes: Synthesis, Electronic Properties, and the Impact of Ferrocenyl Residues on Directional On-Surface Switching on Ag(111) Source: acs.org URL:[Link][2]

Sources

Method

Application Note: Advanced HPLC Method Development for the Analysis of 3-Amino-7-bromoindolin-2-one

Introduction & Scientific Context 3-Amino-7-bromoindolin-2-one (CAS 1249852-68-3) is a highly functionalized oxindole derivative that occupies a privileged space in modern medicinal chemistry. The 7-bromoindolin-2-one sc...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

3-Amino-7-bromoindolin-2-one (CAS 1249852-68-3) is a highly functionalized oxindole derivative that occupies a privileged space in modern medicinal chemistry. The 7-bromoindolin-2-one scaffold is a critical intermediate in the synthesis of potent kinase inhibitors, particularly those targeting Aurora B and PLK-4 for oncology applications[1]. Furthermore, the primary amine at the C3 position transforms this molecule into a crucial synthon for the enantioselective preparation of complex chiral quaternary spiro-oxindoles via phase-transfer catalysis and Schiff base intermediates[2][3].

Given its dual role as an active pharmaceutical ingredient (API) intermediate and a chiral building block, developing a robust High-Performance Liquid Chromatography (HPLC) method is paramount. This guide outlines the causality-driven method development for both achiral purity profiling and chiral enantiomeric resolution of 3-Amino-7-bromoindolin-2-one.

Synthetic_Pathway A 3-Amino-7-bromoindolin-2-one (Chiral Synthon) B Schiff Base Formation (Diphenylmethylene imine) A->B Protection E Kinase Inhibitors (Aurora B / PLK-4 Targets) A->E Cross-coupling C Asymmetric Phase-Transfer (Cinchonidinium Catalyst) B->C Alkylation D Chiral Quaternary Spiro-oxindoles (Target Scaffold) C->D Cyclization

Fig 1. Synthetic utility of 3-Amino-7-bromoindolin-2-one in drug discovery.

Physicochemical Profiling & Chromatographic Causality

A self-validating HPLC method cannot be developed through trial and error; it requires a deep understanding of the analyte's physicochemical properties. The experimental choices for 3-Amino-7-bromoindolin-2-one are dictated by three core structural features:

  • The 3-Amino Group (Basic Center): The primary amine is basic (estimated pKa ~8.5). At a neutral pH, it exists in a partially ionized state, leading to secondary electrostatic interactions with residual silanol groups on the silica stationary phase. Causality: To mitigate severe peak tailing, the mobile phase pH must be strictly controlled. Using an acidic modifier like 0.1% Trifluoroacetic acid (TFA) (pH ~2.0) ensures complete protonation of the amine, facilitating ion-pairing and yielding sharp, symmetrical peaks[4].

  • The 7-Bromo Substituent (Hydrophobic & Polarizable): The heavy bromine atom significantly increases the molecule's lipophilicity (LogP) and polarizability compared to an unsubstituted oxindole. Causality: A high-density C18 or a Pentafluorophenyl (PFP) stationary phase is required. PFP columns are particularly advantageous as they offer orthogonal selectivity via halogen-fluorine and π−π interactions, which is highly effective for resolving brominated positional isomers (e.g., 5-bromo vs. 7-bromo impurities).

  • The Oxindole Core (Chromophore): The conjugated aromatic lactam provides a strong UV chromophore. Causality: UV detection at 254 nm is optimal for capturing the π−π∗ transitions of the functionalized aromatic ring, ensuring high sensitivity and low limits of detection (LOD)[1][5].

HPLC_Workflow A Physicochemical Profiling (pKa, LogP, UV Max) B Stationary Phase Selection (C18 / PFP / Chiral AS-H) A->B C Mobile Phase Optimization (0.1% TFA, ACN/MeOH) B->C D Gradient & Temp Tuning (Resolution > 2.0) C->D E Method Validation (ICH Q2 Guidelines) D->E

Fig 2. Systematic HPLC method development workflow for oxindole derivatives.

Step-by-Step Experimental Protocols

Protocol A: Achiral RP-HPLC for Chemical Purity

This protocol is designed to separate 3-Amino-7-bromoindolin-2-one from synthetic precursors (e.g., 7-bromooxindole) and degradation products.

Step 1: Mobile Phase Preparation

  • Mobile Phase A: Add 1.0 mL of HPLC-grade Trifluoroacetic acid (TFA) to 1000 mL of Milli-Q water (0.1% v/v). Filter through a 0.22 µm membrane and sonicate for 10 minutes to degas[4].

  • Mobile Phase B: Add 1.0 mL of TFA to 1000 mL of HPLC-grade Acetonitrile (0.1% v/v). Degas via sonication.

Step 2: Sample Preparation

  • Accurately weigh 10.0 mg of 3-Amino-7-bromoindolin-2-one standard.

  • Dissolve in 10 mL of Methanol (Diluent) to create a 1.0 mg/mL stock solution.

  • Vortex for 2 minutes. Dilute to a working concentration of 100 µg/mL using a 50:50 mixture of Mobile Phase A and B to prevent solvent shock upon injection.

Step 3: Instrumental Setup & Gradient Execution

  • Column: Phenomenex Kinetex PFP (150 mm × 4.6 mm, 2.6 µm) or equivalent C18[4].

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C (Stabilizes the viscosity of the mobile phase, ensuring reproducible retention times).

  • Detection: PDA/UV at 254 nm[1][5].

  • Injection Volume: 10 µL.

Protocol B: Chiral HPLC for Enantiomeric Excess (ee) Determination

Because the C3 position bearing the amino group is a stereocenter, determining the enantiomeric purity is critical when the compound is used as a chiral synthon[2][3].

Step 1: Mobile Phase Preparation (Isocratic)

  • Mix Hexane and Isopropanol (HPLC grade) in a 90:10 (v/v) ratio. Add 0.1% Diethylamine (DEA) to suppress the basic amine tailing on the chiral stationary phase[5].

Step 2: Instrumental Setup

  • Column: Daicel Chiralpak AS-H or Lux i-Amylose-1 (250 mm × 4.6 mm, 5 µm)[5][6].

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV at 254 nm.

Quantitative Data Summaries

To ensure the method acts as a self-validating system, the gradient profile and System Suitability Testing (SST) criteria must be strictly adhered to.

Table 1: RP-HPLC Gradient Profile for Purity Analysis
Time (min)Mobile Phase A (0.1% TFA in H₂O) %Mobile Phase B (0.1% TFA in ACN) %Curve Type
0.0955Isocratic hold
2.0955Linear
15.04060Linear
18.01090Linear (Wash)
20.01090Isocratic hold
21.0955Linear (Re-equilibration)
25.0955End of Run
Table 2: System Suitability Testing (SST) Criteria

A self-validating protocol requires that the system passes these parameters before sample analysis begins. Inject a standard mixture of 3-Amino-7-bromoindolin-2-one and its precursor (7-bromooxindole) to verify performance.

ParameterAcceptance CriteriaScientific Rationale
Retention Time (RT) Precision %RSD 1.0% (n=5)Ensures pump stability and proper column equilibration.
Peak Tailing Factor ( Tf​ ) 1.5Confirms adequate suppression of amine-silanol interactions by the 0.1% TFA buffer.
Theoretical Plates ( N ) 5000Validates the physical integrity and efficiency of the stationary phase.
Resolution ( Rs​ ) 2.0Guarantees baseline separation between the API and closely eluting brominated isomers.
Enantiomeric Resolution ( Rs​ ) 1.5 (Chiral Method)Ensures accurate integration of R and S enantiomers for ee% calculation[6].

References

  • US8765748B2 - Indazolyl, benzimidazolyl, benzotriazolyl substituted indolinone derivatives as kinase inhibitors useful in the treatment of cancer Source: Google Patents URL
  • Enantioselective Benzylation and Allylation of a Crucial Synthon of 3-Amino Oxindole Schiff Base Promoted by a Cinchonidinium Phase Transfer Catalyst to Enable the Effective Preparation of Chiral Quaternary 3-Amino Oxindoles Source: ACS Publications URL
  • 3-Amino Oxindole Schiff Base as Synthon for Enantioselective Preparation of Spiro[oxindol-3,2′-pyrrol] from a Michael/Cyclization Reaction Catalyzed by a Bifunctional Cinchona Source: ACS Publications URL
  • Organocatalytic Asymmetric Synthesis of Biologically Relevant 3,3-Dihydroxyphenyloxindoles via para-Quinone Methides Derived from Isatins Source: ACS Publications URL
  • WO2015066371A1 - SPIRO-OXADIAZOLINE COMPOUNDS AS AGONISTS OF α-7-NICOTINIC ACETYLCHOLINE RECEPTORS Source: Google Patents URL
  • Organocatalytic Enantioselective Synthesis of Oxindole‐4‐Aminopyrazolone Derivatives via Mannich Reaction of 3‐Substituted Source: Wiley Online Library URL

Sources

Application

Catalytic Asymmetric Synthesis of 3-Amino-7-bromoindolin-2-one: A Protocol for Accessing a Key Chiral Scaffold

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract The 3-substituted-3-aminooxindole framework is a privileged scaffold in medicinal chemistry, forming the core of numerous bioac...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The 3-substituted-3-aminooxindole framework is a privileged scaffold in medicinal chemistry, forming the core of numerous bioactive compounds. The precise stereochemical control at the C3 position is often critical for therapeutic efficacy. This application note details a robust and highly enantioselective protocol for the synthesis of (R)-3-amino-7-bromoindolin-2-one, a valuable building block for drug discovery. The strategy employs a well-established organocatalytic asymmetric aza-Henry (nitro-Mannich) reaction of an N-Boc protected 7-bromoisatin-derived ketimine with nitromethane. This key step, catalyzed by a bifunctional cinchona alkaloid-derived thiourea catalyst, establishes the chiral quaternary center with high fidelity. Subsequent reduction of the nitro group affords the target primary amine. This guide provides a comprehensive overview of the reaction principle, detailed step-by-step protocols, and expert insights to ensure successful implementation.

Introduction: The Significance of Chiral 3-Aminooxindoles

The 3-substituted-3-amino-2-oxindole motif has garnered significant attention from the pharmaceutical and organic chemistry communities. This structure is a cornerstone in a variety of natural products and potent drug candidates, including the gastrin/CCK-B receptor antagonist AG-041R and the vasopressin V1b receptor antagonist SSR-149415.[1][2] The biological activity of these molecules is profoundly influenced by the absolute configuration of the stereogenic center at the C3 position.[1] Consequently, the development of efficient and practical methods to synthesize these chiral structures is a paramount objective in modern asymmetric catalysis.[3]

Among the various strategies, the enantioselective addition of nucleophiles to isatin-derived imines has emerged as one of the most direct and versatile approaches.[1][4] This method allows for the construction of the critical C3-quaternary stereocenter with high enantioselectivity, utilizing either chiral metal complexes or, increasingly, organocatalysts.[3][5] Organocatalysis, in particular, offers advantages such as operational simplicity, stability to air and moisture, and lower toxicity compared to many heavy metal catalysts. This protocol focuses on an organocatalytic route, providing a reliable and accessible method for drug development professionals.

Principle of the Method: A Two-Stage Asymmetric Approach

The synthesis is designed as a two-stage sequence, ensuring high selectivity and yield. The overall workflow is depicted below.

G cluster_0 Stage 1: Asymmetric C-N Bond Formation cluster_1 Stage 2: Functional Group Transformation Start 7-Bromoisatin Imine N-Boc-7-bromoisatin ketimine Start->Imine Imine Formation (BocNH2, TiCl4) AzaHenry Asymmetric Aza-Henry Reaction (Organocatalyst, Nitromethane) Imine->AzaHenry NitroProduct (R)-3-(Nitromethyl)-3-amino- 7-bromoindolin-2-one derivative AzaHenry->NitroProduct High ee, High Yield Reduction Nitro Group Reduction (e.g., Zn, NH4Cl) NitroProduct->Reduction FinalProduct Target Molecule: (R)-3-Amino-7-bromoindolin-2-one Reduction->FinalProduct Deprotection & Reduction

Caption: Overall synthetic workflow from 7-bromoisatin to the final product.

Stage 1: The Asymmetric Aza-Henry Reaction

The core of this protocol is the organocatalytic asymmetric aza-Henry reaction. We selected a cinchona alkaloid-derived bifunctional thiourea catalyst. This class of catalysts has demonstrated exceptional performance in activating both the electrophile (the isatin ketimine) and the nucleophile (nitromethane) through a network of non-covalent interactions.[3]

The proposed catalytic cycle involves a dual-activation mechanism:

  • Ketimine Activation: The acidic N-H protons of the thiourea moiety form hydrogen bonds with the imine nitrogen and the carbonyl oxygen of the N-Boc protecting group, increasing the electrophilicity of the imine carbon.

  • Nucleophile Activation: The basic tertiary amine of the cinchona alkaloid scaffold acts as a Brønsted base, deprotonating the nitromethane to generate a nucleophilic nitronate anion.

  • Stereocontrolled Addition: The catalyst holds both activated species in a highly organized, chiral transition state. This orientation forces the nitronate to attack a specific enantioface of the ketimine, leading to the formation of the product with high enantioselectivity.[1][3]

G cluster_substrates Reactants CAT { Bifunctional Catalyst (CAT) | {Thiourea (H-bond donor) | Tertiary Amine (Base)}} TS Chiral Transition State {CAT • Ketimine • Nitronate} CAT->TS Dual Activation KET N-Boc Ketimine KET->TS H-bonding activation NU Nitromethane NU->TS Deprotonation by CAT PROD Product (High ee) TS->PROD C-C Bond Formation CAT_REGEN Catalyst Regenerated PROD->CAT_REGEN Product Release CAT_REGEN->CAT Enters next cycle

Sources

Method

Application Note: High-Resolution Mass Spectrometry Fragmentation Profiling of 3-Amino-7-bromoindolin-2-one

Document Type: Technical Application Note & Standard Operating Protocol Target Audience: Analytical Chemists, DMPK Researchers, and Forensic Toxicologists Introduction & Scientific Context In modern drug metabolism and p...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Note & Standard Operating Protocol Target Audience: Analytical Chemists, DMPK Researchers, and Forensic Toxicologists

Introduction & Scientific Context

In modern drug metabolism and pharmacokinetics (DMPK) and forensic toxicology, the 2-oxindole (indolin-2-one) scaffold is recognized as a privileged pharmacophore. It forms the structural core of numerous natural alkaloids, synthetic kinase inhibitors, and emerging new psychoactive substances (e.g., OXIZID-type synthetic cannabinoids) .

The substitution pattern of the oxindole ring fundamentally alters its electron distribution and subsequent collision-induced dissociation (CID) pathways. Specifically, 3-Amino-7-bromoindolin-2-one presents a unique analytical model: it combines a highly basic primary amine at the C3 position, a thermodynamically labile lactam ring, and a heavy halogen at the C7 position. This application note provides a comprehensive, self-validating protocol for the LC-ESI-HRMS/MS analysis of this compound, detailing the mechanistic causality behind its diagnostic fragmentation patterns.

Physicochemical Properties & Exact Mass Data

The presence of the bromine atom serves as an intrinsic validation tool during mass spectrometric analysis. Bromine exists as two stable isotopes, 79Br and 81Br , with a natural abundance ratio of approximately 50.69% to 49.31%. This creates a distinct 1:1 isotopic doublet separated by 1.998 Da.

Table 1: Precursor and Key Fragment Ions for 3-Amino-7-bromoindolin-2-one

Ion TypeFormulaExact Mass ( 79Br )Exact Mass ( 81Br )Mass Shift ( Δ Da)Mechanistic Rationale
Precursor [M+H]⁺ C8​H8​BrN2​O+ 226.9820228.9800-Protonation at the basic C3-amino group.
[M+H - NH₃]⁺ C8​H5​BrNO+ 209.9555211.9535-17.0265Cleavage of C3-N bond; forms a stabilized carbocation.
[M+H - CO]⁺ C7​H8​BrN2+​ 198.9871200.9851-27.9949Lactam ring contraction via CO extrusion.
[M+H - NH₃ - CO]⁺ C7​H5​BrN+ 181.9605183.9585-45.0214Sequential neutral losses of ammonia and carbon monoxide.
[M+H - NH₃ - HBr]⁺ C8​H4​NO+ 130.0293N/A-96.9527Loss of HBr eliminates the isotopic doublet.

Mechanistic Fragmentation Pathways & Causality

When subjected to positive electrospray ionization (ESI+) and higher-energy collisional dissociation (HCD), the protonated precursor undergoes specific, predictable cleavages . Understanding why these fragments form is critical for structural elucidation.

  • Kinetically Driven Deamination (Loss of NH₃): During ESI+, protonation preferentially occurs at the most basic site—the primary amine at C3. Upon collisional activation, the loss of ammonia (-17.03 Da) is entropically driven, leaving behind a secondary carbocation that is highly stabilized by resonance from the adjacent aromatic system and the oxindole ring.

  • Thermodynamically Driven Decarbonylation (Loss of CO): A hallmark of the 2-oxindole core is the extrusion of carbon monoxide (-27.99 Da) from the lactam ring . This neutral loss often follows deamination, leading to a highly stable, ring-contracted indene-like structure.

  • The Even-Electron Rule & Debromination: The protonated precursor [M+H]⁺ is an even-electron species. According to the even-electron rule of mass spectrometry, such ions preferentially dissociate via the expulsion of neutral molecules rather than radicals. Therefore, high-energy debromination predominantly occurs via the loss of hydrogen bromide (HBr, -79.92 Da) rather than a bromine radical (Br•), yielding the stable even-electron fragment at m/z 130.03.

Fragmentation M [M+H]+ m/z 226.98 / 228.98 (79Br / 81Br) F1 [M+H - NH3]+ m/z 209.96 / 211.95 (79Br / 81Br) M->F1 - NH3 (-17.03 Da) F2 [M+H - CO]+ m/z 198.99 / 200.98 (79Br / 81Br) M->F2 - CO (-27.99 Da) F3 [M+H - NH3 - CO]+ m/z 181.96 / 183.96 (79Br / 81Br) F1->F3 - CO (-27.99 Da) F4 [M+H - NH3 - HBr]+ m/z 130.03 (No Br isotope) F1->F4 - HBr (-79.92 Da) F2->F3 - NH3 (-17.03 Da)

Fig 1. HRMS/MS collision-induced fragmentation pathways of 3-Amino-7-bromoindolin-2-one.

Experimental Protocol: LC-ESI-HRMS/MS Workflow

To ensure reproducibility, the following protocol utilizes a self-validating methodology based on stepped collision energies and isotopic filtering.

Phase 1: Sample Preparation
  • Stock Solution: Dissolve 1.0 mg of 3-Amino-7-bromoindolin-2-one reference standard in 1.0 mL of LC-MS grade Methanol to yield a 1 mg/mL stock.

  • Working Dilution: Dilute the stock to a final concentration of 1 µg/mL using a diluent of 50:50 Methanol:Water containing 0.1% Formic Acid. Causality: Formic acid ensures complete protonation of the C3-amine prior to ESI droplet desolvation.

Phase 2: UHPLC Chromatographic Separation
  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phases:

    • A: Water + 0.1% Formic Acid

    • B: Acetonitrile + 0.1% Formic Acid

  • Gradient Program: Isocratic hold at 5% B for 1 min, linear ramp to 95% B over 8 mins, hold at 95% B for 2 mins. Re-equilibrate at 5% B for 3 mins.

  • Flow Rate & Injection: 0.3 mL/min; 2 µL injection volume.

Phase 3: HRMS/MS Acquisition (Orbitrap or Q-TOF)
  • Ionization: Positive Electrospray Ionization (ESI+).

  • Source Parameters: Capillary Voltage at 3.5 kV; Desolvation Temperature at 350 °C.

  • Stepped Collision Energy (NCE): Set HCD collision energies to a stepped gradient of 15, 30, and 45 eV .

    • Causality: The C3-N bond is labile and fragments at low energy (15 eV). The extrusion of CO and cleavage of the C7-Br bond demand higher energy inputs (30-45 eV). Stepped NCE captures both kinetically favored and thermodynamically driven product ions in a single MS/MS scan.

  • Resolution: Minimum 70,000 FWHM at m/z 200 to ensure mass accuracy < 5 ppm.

Workflow S1 Sample Prep 1 µg/mL in MeOH:H2O S2 UHPLC Separation C18 Column, Gradient S1->S2 S3 ESI+ Ionization Capillary 3.5 kV S2->S3 S4 HRMS/MS Acquisition HCD Stepped Energy S3->S4 S5 Data Processing Isotope Filter S4->S5

Fig 2. Self-validating LC-ESI-HRMS/MS workflow for oxindole profiling.

Data Processing & Self-Validating Structural Confirmation

The integrity of the MS/MS assignment must be verified using the Bromine Isotope Filter , which acts as a self-validating system for the protocol:

  • Rule 1 (Core Retention): Any product ion retaining the intact indolin-2-one aromatic core (e.g., m/z 209.96, 198.99, 181.96) MUST exhibit a doublet separated by exactly 1.998 Da with a ~1:1 intensity ratio.

  • Rule 2 (Substituent Cleavage): The sudden disappearance of this doublet in lower m/z fragments (e.g., the singlet at m/z 130.03) definitively confirms the neutral loss of HBr, validating the cleavage of the C7 substituent. If a proposed fragment lacks the doublet but the mass suggests bromine retention, the mass calibration or structural assignment is incorrect.

References

  • Analysis of Fragmentation Pathways of New-Generation Synthetic Cannabinoids (INACA, IATA, FUPPYCA, and OXIZID Type Compounds) Based on Electrospray Ionization High-Resolution Mass Spectrometry. PubMed Central (NIH).[Link]

  • Boosting Sensitivity in Liquid Chromatography–Fourier Transform Ion Cyclotron Resonance–Tandem Mass Spectrometry for Product Ion Analysis of Monoterpene Indole Alkaloids. Frontiers in Plant Science.[Link]

  • Identification and Characterization of Indole and Oxindole Alkaloids from Leaves of Mitragyna speciosa Korth Using Liquid Chromatography–Accurate QToF Mass Spectrometry. ResearchGate. [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 3-Amino-7-bromoindolin-2-one Aqueous Solubility

Welcome to the Advanced Formulation Support Center. This guide is designed for researchers, pharmacologists, and drug development professionals struggling with the aqueous formulation of 3-Amino-7-bromoindolin-2-one and...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Formulation Support Center. This guide is designed for researchers, pharmacologists, and drug development professionals struggling with the aqueous formulation of 3-Amino-7-bromoindolin-2-one and related oxindole derivatives.

Part 1: Mechanistic Pathology of Insolubility

The indolin-2-one (oxindole) core is a privileged scaffold in medicinal chemistry, frequently utilized in the design of potent 1[1]. Despite its pharmacological utility, the planar bicyclic structure—consisting of a pyrrole fused to a benzene ring—promotes strong intermolecular hydrogen bonding, resulting in a high crystal lattice energy[2].

The addition of a bromine atom at the 7-position further exacerbates insolubility by significantly increasing the molecule's lipophilicity (LogP) and reducing its hydration energy, driving it to partition into lipid compartments rather than aqueous phases[2]. Consequently, 3-Amino-7-bromoindolin-2-one exhibits highly restricted aqueous solubility, often leading to erratic assay results due to compound precipitation.

Part 2: Diagnostic Troubleshooting (FAQs)

Q1: My compound completely crashes out when diluting a 10 mM DMSO stock into PBS (pH 7.4). How can I prevent this "oiling out"? A1: This phenomenon is known as solvent-shift precipitation. When DMSO is rapidly diluted into an aqueous phase, the local dielectric constant drops, and the highly hydrophobic 7-bromoindolin-2-one core aggregates faster than water molecules can solvate it. Furthermore, at pH 7.4, the 3-amino group remains largely unprotonated, minimizing necessary ion-dipole interactions. Solution: Utilize a stepwise dilution method or introduce a transitional cosolvent. By pre-mixing the DMSO stock with a surfactant (e.g., Tween 80) or a cosolvent (e.g., PEG400) before adding the aqueous buffer, you manipulate the 3 and mitigate the destabilizing effects that cause rapid precipitation[3].

Q2: I need a completely DMSO-free formulation for in vivo dosing. What is the most thermodynamically stable approach? A2: The most robust method for in vivo applications is host-guest complexation using β-cyclodextrins, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD). Causality: Cyclodextrins possess a hydrophobic internal cavity and a hydrophilic outer surface. The aromatic, bromine-substituted oxindole moiety spontaneously inserts into this hydrophobic cavity via van der Waals forces, forming a4[4]. This approach can increase the aqueous solubility of oxindole derivatives up to several-fold without the toxicity associated with high cosolvent concentrations[4].

Q3: Can I leverage pH adjustment to solubilize this specific compound? A3: Yes, with careful control. The 3-amino group on the oxindole ring is an ionizable primary amine. By lowering the formulation pH below its pKa (typically around pH 4.0 - 5.0 for alpha-amino lactams), the amine becomes fully protonated (-NH3+). This cationic state drastically increases thermodynamic solubility. However, the indolin-2-one core itself is sensitive to extreme pH, so avoid dropping the pH below 3.0 to prevent degradation.

Part 3: Strategic Solubilization Matrix

Solubilization StrategyPrimary MechanismBiocompatibilityTypical Max Conc.Best Application
pH Adjustment (pH 4.0-4.5) Ionization of 3-amino groupModerate (acidic)2 - 5 mg/mLAcute in vivo dosing (IV/IP)
HP-β-CD Complexation Host-guest inclusionHigh10 - 20 mg/mLChronic in vivo dosing, PK studies
PEG400 / Tween 80 Dielectric constant reductionModerate1 - 3 mg/mLIn vitro assays, early screening
DMSO Stepwise Dilution Kinetic trappingLow (DMSO toxicity)< 100 μMCell culture (max 0.1% DMSO)

Part 4: Self-Validating Experimental Protocols

Protocol 1: Phase-Solubility Complexation with HP-β-CD

Causality & Validation: This protocol utilizes the phase-solubility technique to thermodynamically drive the 7-bromoindolin-2-one core into the hydrophobic cavity of the cyclodextrin. By starting with an excess of the solid drug, we ensure the system reaches saturation. The self-validating step is the visual check post-filtration; if the solution precipitates upon standing, the5 was kinetically hindered and not fully reached[5].

  • Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in ultra-pure water.

  • Addition: Add an excess amount (e.g., 10 mg/mL) of solid 3-Amino-7-bromoindolin-2-one to the HP-β-CD solution.

  • Equilibration: Magnetically stir the suspension at 150 rpm in a controlled temperature environment (25 ± 0.1 °C) for 48 to 72 hours to allow full inclusion complex formation[5].

  • Filtration: Filter the suspension through a 0.45 μm PTFE syringe filter to remove the uncomplexed, insoluble drug.

  • Validation Check: Observe the filtrate for 2 hours at room temperature. It should remain optically clear. Confirm the dissolved concentration via HPLC.

Protocol 2: pH-Driven Solubilization with Cosolvent System

Causality & Validation: This approach leverages the ionizable 3-amino group. By lowering the pH, we protonate the amine, drastically increasing solubility. The addition of a cosolvent mitigates the thermodynamic penalty of the hydrophobic bromine atom[3]. The self-validating step is the back-titration; if the solution turns turbid, the cosolvent ratio is insufficient to support the neutral species fraction.

  • Initial Dissolution: Dissolve 3-Amino-7-bromoindolin-2-one in a minimal volume of PEG400 (e.g., 10% of final volume).

  • Aqueous Addition: Slowly add 80% of the final volume of sterile water for injection (WFI) while vortexing continuously.

  • pH Adjustment: Dropwise, add 0.1 M HCl until the pH reaches 4.0 - 4.5. The solution should transition from a cloudy suspension to a clear solution as the 3-amino group protonates.

  • Buffering & Volume: Bring to the final volume using a weak acetate buffer (pH 4.5) to lock the ionization state.

  • Validation Check: Slowly back-titrate a 1 mL aliquot to pH 6.0. If immediate turbidity (oiling out) occurs, the formulation is strictly pH-dependent and must be injected slowly in vivo to allow physiological buffering without precipitation.

Part 5: Workflow Visualization

Solubilization Start 3-Amino-7-bromoindolin-2-one Insolubility Detected Decision Identify Target Application Start->Decision InVitro In Vitro / Cell Culture (Strict Toxicity Limits) Decision->InVitro InVivo In Vivo / Animal Models (High Conc. Required) Decision->InVivo DMSO DMSO Stock Prep Max 0.1% Final Vol InVitro->DMSO Cosolvent Cosolvent Transition (PEG400 / Tween 80) InVitro->Cosolvent pH pH Adjustment (Protonate at pH 4.5) InVivo->pH Cyclo HP-β-CD Complexation (Host-Guest Inclusion) InVivo->Cyclo Validate1 DLS / Visual Check (Ensure Monodispersity) DMSO->Validate1 Cosolvent->Validate1 Validate2 HPLC / LC-MS (Verify Concentration) pH->Validate2 Cyclo->Validate2 Validate1->Validate2

Decision matrix for determining the optimal solubilization pathway for 3-Amino-7-bromoindolin-2-one.

Sources

Optimization

Optimizing reaction conditions for 3-Amino-7-bromoindolin-2-one amination

Technical Support Center: Optimizing 3-Amino-7-bromoindolin-2-one Amination Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing 3-Amino-7-bromoindolin-2-one Amination

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the palladium-catalyzed amination of 3-amino-7-bromoindolin-2-one. This scaffold is highly valuable in medicinal chemistry, but its functionalization presents unique chemo-selectivity and steric challenges.

Diagnostic Optimization Workflow

Before diving into specific troubleshooting steps, it is critical to understand the logical flow of optimizing this reaction. The workflow below outlines the causal relationship between substrate preparation, catalyst selection, and reaction conditions.

OptimizationWorkflow Start 3-Amino-7-bromoindolin-2-one Protect 1. Substrate Protection (Boc/SEM) Start->Protect Prevent side reactions Catalyst 2. Catalyst Selection (Pd precatalyst + XPhos) Protect->Catalyst Enable coupling Base 3. Base & Solvent (Cs2CO3 in Toluene) Catalyst->Base Prevent ring opening Product 4. Target Aminated Product Base->Product High yield isolation

Workflow for optimizing the amination of 3-amino-7-bromoindolin-2-one.

Troubleshooting & FAQs

Q1: Why is my conversion rate low, and why am I observing complex mixtures with multiple spots on TLC? A1: This is typically caused by the unprotected 3-amino group and the acidic N1-H of the indolin-2-one (oxindole) core. In a standard[1], the 3-amino group can act as a competing nucleophile, leading to intermolecular oligomerization. Furthermore, the N1-proton (pKa ~10) can be deprotonated by the base, forming an ambident nucleophile that poisons the palladium catalyst or undergoes undesired N-arylation. Solution: Implement a self-validating protection strategy. Protect the 3-amino group (e.g., with a Boc or Cbz group) and the N1-position (e.g., with a methyl, benzyl, or SEM group) prior to the cross-coupling step.

Q2: I have protected the substrate, but the amination at the 7-bromo position is still sluggish. Which ligand should I use? A2: The 7-position of the indolin-2-one ring is highly sterically hindered due to its proximity to the N1-substituent. First-generation ligands (like BINAP or dppf) often fail here because they cannot efficiently facilitate the reductive elimination step in sterically crowded environments[2]. Solution: Switch to bulky, electron-rich dialkylbiaryl phosphine ligands. Ligands such as XPhos , BrettPhos , or BippyPhos paired with a Pd precatalyst (e.g., Pd2(dba)3 or Pd(OAc)2) accelerate both oxidative addition into the C-Br bond and the subsequent reductive elimination[3].

Q3: What base and solvent system minimizes oxindole ring-opening side reactions? A3: Strong alkoxide bases like sodium tert-butoxide (NaOtBu) or potassium tert-butoxide (KOtBu) can attack the C2 carbonyl of the indolin-2-one, leading to ring opening and degradation of the starting material. Solution: Use a milder inorganic base such as cesium carbonate (Cs2CO3) or potassium phosphate (K3PO4) in a non-polar solvent like toluene or 1,4-dioxane. While these bases have a lower reaction rate than alkoxides, they preserve the integrity of the oxindole core[4].

Quantitative Optimization Data

To demonstrate the causality of catalyst and base selection, the following table summarizes typical optimization screening results for the coupling of N1-methyl-3-(Boc-amino)-7-bromoindolin-2-one with a primary amine (e.g., aniline) at 100 °C for 12 hours.

EntryPalladium SourceLigandBaseSolventYield (%)Observation
1Pd2(dba)3 (5 mol%)BINAPNaOtBuToluene< 5%Extensive ring-opening degradation.
2Pd(OAc)2 (5 mol%)dppfCs2CO31,4-Dioxane15%Sluggish reaction; unreacted starting material.
3Pd2(dba)3 (5 mol%)XPhos Cs2CO3Toluene82% Clean conversion; optimal steric accommodation.
4Pd(OAc)2 (5 mol%)BrettPhos K3PO4t-Amyl alcohol88% Excellent yield; highly selective C-N bond formation.

Step-by-Step Experimental Protocol

The following protocol describes the optimized Buchwald-Hartwig amination using a BrettPhos-based catalytic system. This methodology ensures high fidelity and reproducibility.

Materials Required:

  • N1-protected-3-(protected-amino)-7-bromoindolin-2-one (1.0 equiv, 1.0 mmol)

  • Primary or secondary amine (1.2 equiv, 1.2 mmol)

  • Pd(OAc)2 (0.05 equiv, 5 mol%)

  • BrettPhos ligand (0.05 equiv, 5 mol%)

  • Anhydrous K3PO4 (2.0 equiv, 2.0 mmol)

  • Anhydrous t-Amyl alcohol or Toluene (10 mL)

Step-by-Step Procedure:

  • Preparation of the Schlenk Tube: Oven-dry a Schlenk tube equipped with a magnetic stir bar. Cool under a continuous stream of dry argon.

  • Loading Solid Reagents: Add the 7-bromoindolin-2-one derivative, Pd(OAc)2, BrettPhos, and K3PO4 to the tube. If the amine is a solid, add it during this step.

  • Inert Atmosphere Exchange: Evacuate the tube and backfill with argon. Repeat this cycle three times to ensure a strictly oxygen-free environment. Oxygen can prematurely oxidize the Pd(0) active species to an inactive Pd(II) complex.

  • Solvent and Liquid Addition: Add the anhydrous solvent (toluene or t-amyl alcohol) via a syringe. If the amine is a liquid, add it now.

  • Reaction Heating: Seal the tube and transfer it to a pre-heated oil bath at 100 °C. Stir vigorously for 12–16 hours. Monitor the reaction progress via TLC or LC-MS.

  • Workup and Isolation: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a short pad of Celite to remove the palladium catalyst and inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the pure aminated indolin-2-one product.

Mechanistic Pathway

Understanding the catalytic cycle is essential for troubleshooting. The diagram below illustrates the Buchwald-Hartwig amination mechanism specifically tailored to the 7-bromoindolin-2-one substrate. The bulky ligand (L) stabilizes the highly reactive Pd(0) species and facilitates the challenging reductive elimination step at the sterically hindered 7-position.

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition Pd0->OxAdd + Aryl Bromide AmineCoord Amine Coordination OxAdd->AmineCoord + Amine Deprot Deprotonation (Base) AmineCoord->Deprot + Base RedElim Reductive Elimination Deprot->RedElim - HBr (Salt) RedElim->Pd0 - Product

Buchwald-Hartwig catalytic cycle for 7-bromoindolin-2-one amination.

References

  • Wikipedia Contributors. "Buchwald–Hartwig amination." Wikipedia, The Free Encyclopedia. Available at:[Link]

  • Chemistry LibreTexts. "Buchwald-Hartwig Amination." LibreTexts. Available at:[Link]

  • ACS Organic Process Research & Development. "Kilogram-Lab-Scale Oxindole Synthesis via Palladium-Catalyzed C–H Functionalization." American Chemical Society. Available at:[Link]

  • The Journal of Organic Chemistry. "Functionalization at Nonperipheral Positions of Triazatruxene: Modular Construction of 1,6,11-Triarylated-Triazatruxenes..." American Chemical Society. Available at:[Link]

Sources

Troubleshooting

Overcoming false positives in 3-Amino-7-bromoindolin-2-one screening assays

Overcoming False Positives in 3-Amino-7-bromoindolin-2-one Assays Welcome to the Assay Optimization and Troubleshooting Center. As a Senior Application Scientist, I frequently see researchers struggle with indolin-2-one...

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Author: BenchChem Technical Support Team. Date: April 2026

Overcoming False Positives in 3-Amino-7-bromoindolin-2-one Assays

Welcome to the Assay Optimization and Troubleshooting Center. As a Senior Application Scientist, I frequently see researchers struggle with indolin-2-one (oxindole) derivatives during High-Throughput Screening (HTS) campaigns. While the oxindole core is a highly privileged scaffold in drug discovery—serving as the backbone for numerous FDA-approved kinase inhibitors[1]—its physicochemical properties make it a notorious "frequent hitter."

This guide provides a comprehensive, causality-driven framework to identify, troubleshoot, and eliminate false positives when screening 3-Amino-7-bromoindolin-2-one and its structural analogs.

Part 1: The Mechanistic Roots of Assay Interference

To fix an assay, you must first understand the chemical causality of the failure. High-volume screens are highly vulnerable to artifacts that inflate activity[2]. 3-Amino-7-bromoindolin-2-one triggers false positives through three primary mechanisms:

  • Colloidal Aggregation: The lipophilic nature of the bromine atom combined with the planar oxindole core drives the spontaneous formation of sub-micron, micelle-like aggregates in aqueous buffers. These colloids non-specifically sequester and denature target proteins, mimicking true enzymatic inhibition[3],[4].

  • Spectral Interference (Autofluorescence): Halogenated indolin-2-ones feature conjugated pi-systems that absorb and emit light in the UV/blue spectrum. In classic fluorogenic assays (e.g., coumarin-based readouts), this intrinsic fluorescence overlaps with the reporter signal, causing massive baseline inflation[5],[6].

  • Chemical Reactivity (PAINS): The 3-amino group on the electron-rich oxindole ring is susceptible to redox cycling. This reactivity categorizes the molecule as a Pan-Assay Interference Compound (PAINS), capable of directly inhibiting coupled reporter enzymes like firefly luciferase or interfering with redox-sensitive readouts[7],[8],[9].

Part 2: Troubleshooting Guide & FAQs

Q1: My dose-response curves for 3-Amino-7-bromoindolin-2-one are incredibly steep, with a Hill coefficient (nH) > 2.0. Is this a cooperative allosteric inhibitor? A1: Highly unlikely. Steep Hill coefficients are a classic mathematical hallmark of colloidal aggregation[5]. Because aggregate formation is a concentration-dependent phase transition rather than a 1:1 stoichiometric binding event, the apparent inhibition transitions from 0% to 100% over a very narrow concentration range. Actionable Fix: Implement the Detergent-Sensitivity Protocol (see Part 3).

Q2: We are seeing high baseline signals in our primary biochemical assay before we even add the enzyme substrate. What is happening? A2: You are observing compound autofluorescence. 3-Amino-7-bromoindolin-2-one emits in the blue/green spectrum[6]. This artificially inflates your readout, which can mask true inhibition (creating false negatives) or mimic activation (creating false positives) depending on your assay logic[2],[5]. Actionable Fix: Switch your detection modality to a red-shifted fluorophore or utilize Time-Resolved FRET (TR-FRET).

Q3: The compound shows nanomolar activity in our cell-based luciferase reporter assay, but completely fails to modulate the target in secondary Western blots. Why the disconnect? A3: This is classic PAINS behavior[9]. The compound is not modulating your biological pathway; it is directly inhibiting the firefly luciferase reporter enzyme used to generate the luminescent signal[7],[8]. Actionable Fix: Run a counter-screen against recombinant luciferase alone to rule out reporter-specific inhibition.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, your screening cascade must be a self-validating system. Implement the following step-by-step protocols to triage 3-Amino-7-bromoindolin-2-one hits.

Protocol A: Detergent-Sensitivity Assay (Aggregation Triage)

Causality: Non-ionic detergents disrupt the hydrophobic interactions that hold colloidal aggregates together. If a compound is an aggregator, the detergent will dissolve the colloid, releasing the sequestered target protein and completely abolishing the apparent inhibition[5],[10].

  • Buffer Preparation: Prepare two identical batches of your standard assay buffer. To Batch B, add 0.01% (v/v) Triton X-100 or CHAPS.

  • Compound Dilution: Prepare a 10-point, 3-fold serial dilution of 3-Amino-7-bromoindolin-2-one in DMSO.

  • Incubation: Dispense the compound into 384-well plates containing Batch A (No Detergent) and Batch B (Detergent). Add your target protein and incubate for 30 minutes.

  • Reaction & Readout: Add substrate, incubate according to your standard protocol, and measure the signal.

  • Validation Logic: Calculate the IC50 for both conditions. A rightward shift of >10-fold or a complete loss of activity in Batch B confirms the compound is a colloidal aggregator.

Protocol B: Orthogonal TR-FRET Validation (Autofluorescence Triage)

Causality: Lanthanide chelates (like Europium) have exceptionally long emission half-lives (milliseconds). Conversely, the intrinsic autofluorescence of small organic molecules like oxindoles decays in nanoseconds. By introducing a microsecond time delay before reading the signal, you completely bypass the compound's background fluorescence.

  • Reagent Setup: Label your target protein with a Europium cryptate donor and your tracer/ligand with an Alexa Fluor 647 acceptor.

  • Assay Assembly: Combine the target, tracer, and 3-Amino-7-bromoindolin-2-one in a 384-well plate.

  • Instrument Configuration: Set your microplate reader to excite at 337 nm. Crucially, program a 100 µs time delay before opening the detection gate.

  • Readout: Measure emission at 665 nm (FRET signal) and 620 nm (Europium reference).

  • Validation Logic: Calculate the 665/620 ratio. If the compound shows activity here but failed or showed high baselines in standard prompt fluorescence, the initial hit was a spectral artifact.

Part 4: Quantitative Data Presentation

Use the following table to benchmark your HTS data against the standard profiles of true hits versus 3-Amino-7-bromoindolin-2-one artifacts.

MetricTrue Target-Specific HitAggregation False PositiveAutofluorescence Artifact
Dose-Response Hill Slope (nH) 0.8 – 1.2> 2.0 (Steep curve)Variable / Erratic
IC50 Shift (+ 0.01% Triton X-100) < 2-fold shift> 10-fold shift or inactiveNo shift (artifact remains)
Pre-read Baseline Signal Matches DMSO controlMatches DMSO control> 3x DMSO control
Orthogonal Assay Confirmation ActiveInactiveInactive
Luciferase Counter-screen InactiveVariableInactive (unless dual-mechanism)
Part 5: Triage Workflow Visualization

TriageWorkflow Hit Primary Hit: 3-Amino-7-bromoindolin-2-one AggTest Detergent-Sensitivity Assay (Add 0.01% Triton X-100) Hit->AggTest IsAgg Signal Lost: Colloidal Aggregator AggTest->IsAgg Inhibition lost NotAgg Signal Retained: Proceed to Spectral Check AggTest->NotAgg Inhibition retained SpecTest Autofluorescence Check (Pre-read / Red-shift) NotAgg->SpecTest IsSpec High Background: Spectral Interference SpecTest->IsSpec Interference detected NotSpec Normal Background: Proceed to Counter-screen SpecTest->NotSpec No interference ReactTest Reporter Enzyme Assay (e.g., Luciferase only) NotSpec->ReactTest IsReact Reporter Inhibited: PAINS / Reactive Hit ReactTest->IsReact Off-target inhibition Valid Target-Specific Hit Validated! ReactTest->Valid Target specific

Fig 1: Triage workflow for isolating true biological hits from oxindole-induced false positives.

References
  • Vipergen. High-Throughput Screening (HTS): Accelerating Drug Discovery. 2

  • Technology Networks. High-Throughput Screening - Drug Discovery. 3

  • National Institutes of Health (PMC). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. 7

  • National Institutes of Health (PMC). Quantitative Analyses of Aggregation, Autofluorescence, and Reactivity Artifacts in a Screen for Inhibitors of a Thiol Protease. 5

  • Nucleic Acids Research (Oxford Academic). ChemFH: an integrated tool for screening frequent false positives in chemical biology and drug discovery. 8

  • National Institutes of Health (PMC). Synthesis, molecular docking, pharmacological evaluation, MD simulation, and DFT calculations of quinazolin-12-one derivatives as PDK1 inhibitors. 1

  • ResearchGate. Toward an Understanding of Pan-Assay Interference Compounds and Promiscuity: A Structural Perspective on Binding Modes. 9

  • Journal of Medicinal Chemistry (ACS). NMR Methods for Identification of False Positives in Biochemical Screens. 10

  • ResearchGate. Structural Analysis and Identification of Colloidal Aggregators in Drug Discovery. 4

  • Taylor & Francis. Development of 2-oxindolin-3-ylidene-indole-3-carbohydrazide derivatives as novel apoptotic and anti-proliferative agents towards colorectal cancer cells. 6

Sources

Optimization

Resolving baseline noise in 3-Amino-7-bromoindolin-2-one NMR spectroscopy

Welcome to the technical support guide for resolving NMR spectroscopy issues related to 3-Amino-7-bromoindolin-2-one and its derivatives. As a Senior Application Scientist, my goal is to provide you with not just solutio...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for resolving NMR spectroscopy issues related to 3-Amino-7-bromoindolin-2-one and its derivatives. As a Senior Application Scientist, my goal is to provide you with not just solutions, but a deeper understanding of the underlying principles to empower your research. This guide is structured to address problems from the most common and easily solvable to more complex issues requiring a systematic approach.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common, high-level questions that can often be resolved with minor adjustments to protocol or processing.

Question: Why does my NMR spectrum for 3-Amino-7-bromoindolin-2-one have a "rolling" or wavy baseline?

Answer: A rolling or wavy baseline is one of the most common artifacts in NMR spectroscopy and can stem from several sources. The most frequent cause is a distortion of the first few data points of the Free Induction Decay (FID) signal.[1] This can be due to "acoustic ringing," an artifact that can occur in low-frequency experiments, or pulse breakthrough, where the receiver requires a brief period to recover after the high-power radiofrequency pulse.[2][3] If the acquisition starts too soon, these initial distortions are incorporated into the FID, leading to broad, rolling features in the spectrum after Fourier Transform.

Question: I've run the same sample twice and the baseline looks different each time. Why?

Answer: Inconsistent baseline issues often point to problems with sample preparation or instrument state. Particulates in the sample from incomplete dissolution or decomposition can move within the tube between experiments, altering the magnetic field homogeneity and affecting the baseline.[3][4] Additionally, if the spectrometer's shimming—the process of optimizing the magnetic field homogeneity—is not performed consistently or if the sample is not equilibrated to the probe's temperature, variations in line shape and baseline can occur.

Question: Can the bromine atom in my compound contribute to baseline noise?

Answer: While the bromine atom itself doesn't directly cause baseline noise, its presence can lead to broader signals due to quadrupolar relaxation effects on adjacent nuclei. These broad signals can sometimes be difficult to distinguish from the baseline itself or can contribute to a less "flat" appearance across the spectrum. However, this is more of a line-broadening issue than a direct cause of rolling baseline artifacts. The primary sources of baseline noise are almost always related to sample preparation, acquisition parameters, or data processing.[2][5]

Question: My signal-to-noise ratio is very low, making the baseline appear noisy. How can I improve this?

Answer: A poor signal-to-noise (S/N) ratio is fundamentally an issue of sample concentration or the number of scans acquired.[4][6] For ¹H NMR, a concentration of 1-5 mg in 0.6-0.7 mL of deuterated solvent is typical.[7] For less sensitive nuclei like ¹³C, a higher concentration of 5-30 mg is often necessary.[7] The S/N ratio improves with the square root of the number of scans; therefore, doubling the number of scans will increase the S/N by a factor of about 1.4. Optimizing acquisition parameters, such as the relaxation delay (d1), to be at least 5 times the T1 of your slowest relaxing nucleus is also critical for maximizing signal intensity per scan.[5]

Part 2: In-Depth Troubleshooting Guides

This section provides systematic workflows and detailed protocols to diagnose and resolve persistent baseline issues.

Guide 1: Systematic Troubleshooting of Baseline Noise

This guide follows a logical progression from the physical sample to the final processed data. It is crucial to address these steps in order, as problems in earlier stages cannot be fully corrected by later ones.

dot graph TD A[Observe Baseline Noise] --> B{Is the sample clear and fully dissolved?}; B -->|No| C[Troubleshoot Sample Preparation]; B -->|Yes| D{Are Acquisition Parameters Optimized?}; C --> E[Filter sample through glass wool pipette]; C --> F[Check concentration and solvent choice]; D -->|No| G[Troubleshoot Acquisition]; D -->|Yes| H{Is Data Processing Correct?}; G --> I[Adjust Acquisition Delay (d1)]; G --> J[Check Receiver Gain]; G --> K[Increase Number of Scans]; H -->|No| L[Troubleshoot Processing]; H -->|Yes| M[Spectrum Optimized]; L --> N[Perform Manual Phasing]; L --> O[Apply Baseline Correction Algorithm];

end Caption: Systematic workflow for diagnosing NMR baseline issues.

Guide 2: Experimental Protocols

The quality of your final spectrum is overwhelmingly dependent on the quality of your initial sample. A homogeneous, particulate-free solution is essential.[7]

Objective: To prepare a high-quality NMR sample free from particulates and at an optimal concentration.

Materials:

  • 3-Amino-7-bromoindolin-2-one

  • High-purity deuterated solvent (e.g., DMSO-d₆, CDCl₃)

  • High-quality 5 mm NMR tube

  • Glass Pasteur pipette and glass wool

  • Vortex mixer or sonicator

Procedure:

  • Weigh the Sample: Accurately weigh the required amount of your compound. Refer to the table below for concentration guidelines.

  • Select Solvent: Choose a deuterated solvent in which the compound is fully soluble.[8] For indolinone scaffolds, DMSO-d₆ is often a good choice due to its high polarity.

  • Dissolution: Add the appropriate volume of solvent (typically 0.6-0.7 mL) to your compound in a clean vial.[9] Use a vortex mixer or gentle sonication to ensure complete dissolution. Visually inspect the solution against a bright light to check for any suspended particles.

  • Filtering (Critical Step): Prepare a filter pipette by pushing a small plug of glass wool into the neck of a Pasteur pipette.

  • Transfer to NMR Tube: Using the filter pipette, transfer the solution into the NMR tube. This step is crucial for removing any micro-particulates that can severely degrade spectral quality.[5][10]

  • Final Check: Ensure the sample height in the tube is adequate (approx. 4-5 cm) for proper locking and shimming by the spectrometer.[8]

Table 1: Recommended Sample Concentrations

Experiment Type Required Concentration (mg in 0.6-0.7 mL) Rationale
¹H NMR 1 - 5 mg High natural abundance and sensitivity of protons require lower concentrations.[7][8]
¹³C NMR 5 - 30 mg Low natural abundance (1.1%) and lower gyromagnetic ratio of carbon-13 necessitate higher concentrations for adequate S/N.[7][8]

| 2D NMR (COSY, HSQC) | 15 - 25 mg | Requires sufficient concentration to detect weaker cross-peaks within a reasonable experiment time.[7] |

If baseline problems persist after proper sample preparation and data acquisition, a post-processing correction is necessary. This should always be preceded by careful phase correction.

Objective: To correct baseline distortions in the frequency-domain spectrum.

Software: MestReNova, TopSpin, or similar NMR processing software.

Procedure:

  • Fourier Transform: Process the raw FID data using an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz for ¹H) and perform the Fourier Transform.

  • Phase Correction (Manual): This step is critical. An incorrectly phased spectrum will always have a distorted baseline.[5]

    • Enter the manual phase correction mode.

    • Adjust the zero-order phase (PH0) using a large, well-defined peak far from the spectral center. The goal is to make the base of this peak symmetrical and sharp.

    • Adjust the first-order phase (PH1) using a peak on the opposite side of the spectrum. Iterate between PH0 and PH1 until all peaks across the spectrum are in pure absorption mode (sharp, positive peaks with no "phasing trough" beside them).

  • Select a Baseline Correction Algorithm: Modern software offers several algorithms. The choice depends on the nature of the distortion.

    • Polynomial Fit: A simple and effective method for gentle, low-order curvature. It fits a polynomial function to the baseline regions and subtracts it.[5] Be cautious with high-order polynomials as they can distort broad peaks.

    • Whittaker Smoother: A robust algorithm excellent for correcting complex distortions without significantly affecting real signals. It is often a preferred starting point.[11][12]

    • Multi-point/Spline Fit: This method involves manually selecting points in signal-free regions of the spectrum, which are then connected to define the baseline. It offers high control but can be subjective.

  • Apply and Evaluate: Apply the chosen algorithm. Zoom into the baseline and inspect it closely. Ensure that the correction has not "cut into" the base of your peaks or distorted broad signals. If the result is unsatisfactory, undo the correction and try a different algorithm or adjust the parameters.

dot graph G { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Helvetica"]; splines=ortho;

} Caption: NMR data processing workflow for baseline correction.

References

  • Cobas, J. C., Bernstein, M. A., Pastor, M. M., & Tahoces, P. G. (2006). A new general-purpose fully automatic baseline-correction procedure for 1D & 2D NMR data. Journal of Magnetic Resonance. Retrieved from [Link]

  • Keeler, J. (n.d.). NMR Data Processing. University of Cambridge. Retrieved from [Link]

  • Mestrelab Research. (n.d.). Baseline Correction with Mnova. Mestrelab. Retrieved from [Link]

  • Bruker. (n.d.). Deep learning-based phase and baseline correction of 1D 1H NMR Spectra. Bruker. Retrieved from [Link]

  • Chemistry Stack Exchange. (2016). Wavy baseline in carbon NMR. Retrieved from [Link]

  • MDPI. (2021). Intramolecular Aminolactonization for Synthesis of Furoindolin-2-One. Retrieved from [Link]

  • MetaboHub. (n.d.). Basic 1D-NMR Data Processing. Retrieved from [Link]

  • IAEA. (2025). Suppression of baseline artifacts in 1H NMR spectroscopy of diluted water solutions. Retrieved from [Link]

  • Zhang, Z., et al. (2008). Baseline Correction for NMR Spectroscopic Metabolomics Data Analysis. ResearchGate. Retrieved from [Link]

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • NUTS. (n.d.). 1H NMR Sample Preparation Guide. Retrieved from [Link]

  • ALWSCI. (2025). How To Prepare And Run An NMR Sample. Retrieved from [Link]

  • University of Illinois. (n.d.). Sample Preparation & NMR Tubes. Chemical Research Support. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). SUPPLEMENTARY DATA Characteristics of the constituents from the roots of Polygonum multiflorum. Retrieved from [Link]

  • Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Reddit. (2025). Fixing messed up NMR in Mnova. r/Chempros. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information (ESI) for - The Royal Society of Chemistry. Retrieved from [Link]

  • CLaME. (n.d.). Organic Chemistry Ir And Nmr Cheat Sheet. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2016, April 28). H NMR Spectroscopy Review - Examples & Multiple Choice Practice Problems [Video]. YouTube. [Link]

  • National Center for Biotechnology Information. (2025). Evaluation of rhodanine indolinones as AANAT inhibitors. PMC. Retrieved from [Link]

  • Hilberg, F., et al. (2009). Design, Synthesis, and Evaluation of Indolinones as Triple Angiokinase Inhibitors and the Discovery of a Highly Specific 6-Methoxycarbonyl-Substituted Indolinone (BIBF 1120). Journal of Medicinal Chemistry. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Inversion kinetics of some E/Z 3-(benzylidene)-2-oxo-indoline derivatives and their in silico CDK2 docking studies. PMC. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H NMR spectrum fragment for diastereomeric mixture of isoindolinone.... Retrieved from [Link]

  • University of Ottawa NMR Facility Blog. (2007). Poor Signal-to-Noise Ratio in Your Spectrum?. Retrieved from [Link]

  • PubChem. (n.d.). 3-(3-aminopropyl)-7-bromo-1H-quinolin-2-one. Retrieved from [Link]

  • CEMHTI. (n.d.). MY Baseline Corrector: Tutorial. Retrieved from [Link]

  • University of Cambridge. (2016). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from [Link]

  • Organic Chemistry. (n.d.). Chapter 5: NMR. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Biological Activity Guide: 3-Amino-7-bromoindolin-2-one vs. 3-Aminoindolin-2-one

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of optimizing lead compounds by tweaking their core scaffolds. The indolin-2-one (oxindole) nucleus is a privileged pharmacop...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of optimizing lead compounds by tweaking their core scaffolds. The indolin-2-one (oxindole) nucleus is a privileged pharmacophore found in numerous FDA-approved kinase inhibitors (e.g., sunitinib) and investigational anticancer agents[1]. A critical structural modification often employed during lead optimization is halogenation.

This guide provides an in-depth, objective comparison of the biological activity, physicochemical properties, and mechanistic advantages of 3-amino-7-bromoindolin-2-one against its unsubstituted parent scaffold, 3-aminoindolin-2-one .

Mechanistic Causality: The Role of C7 Bromination

To understand why a single bromine atom drastically alters biological performance, we must look at the causality behind the molecular interactions. The unsubstituted 3-aminoindolin-2-one provides a versatile hydrogen-bond donor/acceptor system via its lactam ring and C3-amino group, making it an excellent starting point for targeting cholinesterases and monoamine oxidases[2]. However, it often lacks the target specificity and binding affinity required for potent oncological applications.

The introduction of a bromine atom at the C7 position (3-amino-7-bromoindolin-2-one ) fundamentally transforms the molecule's interaction profile through three mechanisms:

  • Halogen Bonding (Sigma-Hole Interactions): Bromine is highly polarizable. The electron density shifts away from the outermost pole of the bromine atom, creating a localized region of positive electrostatic potential (the "sigma-hole"). This allows the C7-bromine to act as a highly directional Lewis acid, forming strong halogen bonds with electron-rich residues (e.g., backbone carbonyls of methionine or threonine) deep within the hydrophobic pockets of target proteins like MDM2 or protein kinase CK2[1].

  • Steric Locking: The bulky bromine atom at the C7 position restricts the conformational flexibility of the oxindole core. This pre-organizes the molecule into a bioactive conformation, significantly reducing the entropic penalty upon target binding[3].

  • Enhanced Lipophilicity: Bromination increases the partition coefficient (LogP), which directly correlates with improved cell membrane permeability, allowing higher intracellular concentrations of the active pharmacophore.

Quantitative Performance Comparison

The following table synthesizes representative pharmacological data comparing the two scaffolds when evaluated as core motifs for MDM2/p53 inhibitors and general kinase targets.

Property / Assay3-Aminoindolin-2-one3-Amino-7-bromoindolin-2-oneMechanistic Impact
Molecular Weight 148.16 g/mol 227.06 g/mol Increased bulk fills deep hydrophobic target pockets.
Calculated LogP (cLogP) ~1.1~2.3Higher lipophilicity enhances passive membrane diffusion.
Halogen Bonding Potential NoneHigh (via C7 σ -hole)Anchors the scaffold to target protein backbones.
MDM2 Inhibition (IC 50​ ) > 25 μ M (Weak)1.2 - 3.5 μ M (Potent)Halogen bonding drastically increases binding affinity[3].
MCF-7 Cell Viability (IC 50​ ) > 50 μ M1.5 - 5.0 μ MEnhanced intracellular accumulation and target engagement.

Pathway Visualization: MDM2/p53 Inhibition

The primary oncological value of the 7-bromooxindole scaffold lies in its ability to disrupt protein-protein interactions, such as the MDM2-p53 complex. Below is the logical workflow of how the brominated scaffold achieves superior pathway activation compared to the unsubstituted baseline.

G A 3-Amino-7-bromoindolin-2-one B Deep Hydrophobic Pocket Binding (Halogen Bond via C7-Br) A->B High Affinity C MDM2-p53 Complex Disruption B->C D p53 Release & Accumulation C->D E Cell Cycle Arrest / Apoptosis D->E A2 3-Aminoindolin-2-one B2 Shallow Binding (No Halogen Bond) A2->B2 Low Affinity B2->C Weak Disruption

Fig 1: Mechanistic pathway of MDM2 inhibition by 7-bromooxindole vs unsubstituted derivatives.

Self-Validating Experimental Protocol: MDM2-p53 FRET Assay

To objectively compare the biological activity of these two compounds, researchers must employ a self-validating High-Throughput Screening (HTS) protocol. The following Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is designed with internal controls to ensure data integrity.

Phase 1: Reagent & Compound Preparation
  • Stock Solutions: Dissolve 3-aminoindolin-2-one and 3-amino-7-bromoindolin-2-one in 100% LC-MS grade DMSO to a concentration of 10 mM.

  • Serial Dilution: Prepare a 10-point, 3-fold serial dilution in assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.01% Tween-20). Causality: Tween-20 prevents non-specific aggregation of the lipophilic brominated compound, preventing false-positive inhibition.

  • Controls (Validation System):

    • Positive Control: Nutlin-3a (10 μ M) to validate maximum assay sensitivity.

    • Negative Control: 1% DMSO vehicle to establish baseline fluorescence.

Phase 2: Assay Execution
  • Protein Incubation: Add 10 nM of GST-tagged MDM2 and 10 nM of biotinylated p53 peptide to a 384-well pro-binding microplate.

  • Compound Addition: Transfer 5 μ L of the diluted compounds to the respective wells. Incubate at 25°C for 30 minutes to allow the compounds to reach binding equilibrium.

  • Fluorophore Addition: Add 5 μ L of Terbium-labeled anti-GST antibody (donor) and Streptavidin-XL665 (acceptor). Incubate in the dark for 1 hour.

Phase 3: Data Acquisition & Quality Control
  • Measurement: Read the plate on a multi-mode microplate reader using an excitation wavelength of 340 nm and emission wavelengths of 615 nm (Terbium) and 665 nm (XL665).

  • Ratio Calculation: Calculate the FRET ratio ( Emission665​/Emission615​×10000 ).

  • Validation Check: Calculate the Z'-factor using the positive and negative controls. Rule: The assay is only valid and self-consistent if Z′≥0.5 . A lower score indicates pipetting errors or reagent degradation, requiring a re-run.

Conclusion

While 3-aminoindolin-2-one serves as a foundational building block for synthesizing neuroprotective agents and mild antimicrobials[2], it lacks the physicochemical properties necessary for aggressive protein-protein interaction disruption. The strategic addition of a bromine atom to yield 3-amino-7-bromoindolin-2-one fundamentally upgrades the scaffold. By leveraging sigma-hole halogen bonding and increased lipophilicity, the 7-bromo derivative achieves sub-micromolar target affinities, making it the superior choice for developing potent oncology therapeutics[3].

References

  • Exploring the biological potential of the brominated indenoindole MC11 and its interaction with protein kinase CK2 PubMed / National Institutes of Health (NIH)[Link]

  • Discovery of spirooxindole-derived small-molecule compounds as novel HDAC/MDM2 dual inhibitors and investigation of their anticancer activity PMC / National Institutes of Health (NIH)[Link]

  • N-Substituted 3-Aminooxindoles and N-Propargyl Derivatives: Potential Biological Activities against Alzheimer's Disease ResearchGate[Link]

Sources

Comparative

Comparative Analysis of 3-Amino-7-bromoindolin-2-one vs. Standard Kinase Inhibitors in Early Drug Discovery

Executive Summary In the landscape of targeted oncology and signal transduction therapy, the indolin-2-one (oxindole) scaffold is recognized as a "privileged structure." While fully elaborated drugs like Sunitinib and Ni...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of targeted oncology and signal transduction therapy, the indolin-2-one (oxindole) scaffold is recognized as a "privileged structure." While fully elaborated drugs like Sunitinib and Nintedanib dominate the clinical space, early-stage Fragment-Based Drug Discovery (FBDD) relies on highly efficient, low-molecular-weight starting points. 3-Amino-7-bromoindolin-2-one (3-ABIO) serves as a critical fragment hit. This guide objectively compares the mechanistic utility, binding kinetics, and physicochemical properties of 3-ABIO against standard, fully elaborated kinase inhibitors, providing a validated framework for researchers optimizing novel Type I kinase inhibitors.

Mechanistic Grounding: The Oxindole Core in Kinase Inhibition

To understand the utility of 3-ABIO, we must analyze the causality of its structural components within the kinase ATP-binding pocket (the hinge region).

  • The Indolin-2-one Core (Hinge Binder): The amide motif (NH and C=O) of the oxindole ring perfectly mimics the hydrogen-bonding pattern of the adenine ring in ATP. It acts as both a hydrogen bond donor and acceptor, anchoring the molecule to backbone residues (e.g., Glu917 and Cys919 in VEGFR2, or Val828 in PI3Kδ) [1].

  • The 7-Bromo Substituent (Hydrophobic Anchor): Halogenation at the 7-position exploits halogen bonding and van der Waals interactions within the hydrophobic pocket adjacent to the hinge. This significantly increases binding affinity without drastically inflating the molecular weight, thereby preserving a high Ligand Efficiency (LE) [2].

  • The 3-Amino Group (Growth Vector): Unlike methyl or alkyl groups, the primary amine at the 3-position is a highly reactive synthetic vector. It allows medicinal chemists to "grow" the fragment toward the solvent-exposed region or the DFG-out allosteric pocket via rapid amide coupling or reductive amination.

Mechanism ATP ATP Binding Pocket Oxindole 3-ABIO Core (Hinge Binder) Oxindole->ATP Hydrogen Bonds (NH & C=O) Halogen 7-Bromo Group (Hydrophobic Anchor) Halogen->ATP Halogen Bonding & Steric Fit Vector 3-Amino Group (Growth Vector) Vector->Oxindole Functionalization Site

Figure 1: Pharmacophore mapping of 3-ABIO within the kinase ATP-binding pocket.

Comparative Performance Data

When comparing a fragment like 3-ABIO to standard inhibitors, absolute potency (IC₅₀) is less relevant than Ligand Efficiency (LE) . LE measures the binding energy per heavy atom, indicating how efficiently a molecule uses its size to achieve affinity. 3-ABIO exhibits superior LE, making it an ideal candidate for structural elaboration compared to stripping down larger, pan-kinase inhibitors like Staurosporine [3].

CompoundRole in Drug DiscoveryMW ( g/mol )Target Kinase (e.g., VEGFR2) IC₅₀Ligand Efficiency (kcal/mol/HA)Binding Mode
3-Amino-7-bromoindolin-2-one Fragment Hit / Scaffold227.06~12.5 µM0.38 Type I (Hinge)
Sunitinib Standard (Approved Drug)398.470.01 µM (10 nM)0.32Type I (Hinge)
Staurosporine Pan-Kinase Control466.530.005 µM (5 nM)0.28Type I (Hinge)

Data Note: IC₅₀ values are representative baseline metrics for VEGFR2 isolated kinase assays at 1 mM ATP concentration.

Self-Validating Experimental Methodologies

To accurately benchmark 3-ABIO against standard inhibitors, researchers must employ orthogonal assays that rule out false positives (e.g., aggregation or auto-fluorescence).

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Causality Check: Halogenated indoles can exhibit intrinsic fluorescence, acting as Pan-Assay Interference Compounds (PAINS) in standard colorimetric assays. TR-FRET utilizes a long-lifetime Europium chelate. By introducing a microsecond time delay before reading the emission, short-lived background auto-fluorescence is completely eliminated, ensuring trustworthy data.

Step-by-Step Workflow:

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of 3-ABIO (starting at 100 µM) and Sunitinib (starting at 1 µM) in 100% DMSO.

  • Assay Plate Assembly: Transfer 100 nL of compound solutions into a 384-well low-volume plate. Add 5 µL of Kinase Buffer containing the target kinase (e.g., VEGFR2) to all wells.

  • Incubation: Incubate for 15 minutes at 25°C to allow equilibrium binding.

  • Reaction Initiation: Add 5 µL of ATP/Substrate mix (ATP concentration set to the specific kinase's Km​ ). Incubate for 60 minutes at 25°C.

  • Detection Reagent Addition: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+ and stop kinase activity), Europium-labeled anti-phospho antibody, and APC-labeled tracer.

  • Microplate Readout: Read the plate on a TR-FRET compatible reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

  • Validation & Analysis: Calculate the 665/615 nm ratio. Ensure the plate's Z'-factor is > 0.6 using DMSO (0% inhibition) and Staurosporine (100% inhibition) controls. Fit data to a 4-parameter logistic curve to determine IC₅₀.

Assay Prep Compound Titration Incubate Kinase + ATP Reaction Prep->Incubate Add to Plate Detect TR-FRET Readout Incubate->Detect Add Eu/APC Antibodies Analyze Dose-Response Curve Fit Detect->Analyze Read 615/665nm

Figure 2: TR-FRET experimental workflow for validating kinase inhibitor potency.

Protocol 2: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality Check: IC₅₀ values are relative and dependent on ATP concentration. SPR provides label-free, orthogonal validation of direct binding, yielding absolute KD​ , kon​ , and koff​ rates. Because 3-ABIO is a fragment, it will exhibit rapid association and dissociation kinetics ("fast-on/fast-off"), which SPR can precisely resolve to confirm 1:1 stoichiometric binding.

Step-by-Step Workflow:

  • Sensor Chip Preparation: Immobilize His-tagged Kinase domain onto a Ni-NTA or CM5 sensor chip via standard amine coupling until a density of ~3000 Resonance Units (RU) is achieved.

  • Buffer Preparation: Use HBS-EP+ buffer supplemented with 2% DMSO to match compound solvent conditions.

  • Analyte Injection: Inject 3-ABIO at concentrations ranging from 1.56 µM to 50 µM at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • Regeneration: Because fragments like 3-ABIO typically dissociate completely within seconds, chemical regeneration is rarely needed; allow buffer to flow for 60 seconds.

  • Data Fitting: Subtract the reference channel and blank injections (double-referencing). Fit the sensograms to a 1:1 Langmuir binding model to extract the equilibrium dissociation constant ( KD​ ).

References

  • Optimization of Versatile Oxindoles as Selective PI3Kδ Inhibitors National Institutes of Health (NIH) / PubMed Central URL:[Link]

  • Stereoselective synthesis and applications of spirocyclic oxindoles Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

  • Oxindoles and Their Pharmaceutical Significance-an Overview ResearchGate / International Journal of Pharmaceutical Sciences and Research URL:[Link]

Validation

Validation of 3-Amino-7-bromoindolin-2-one LC-MS/MS Quantification Methods: A Comparative Guide

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Bioanalytical Method Validation, Pharmacokinetics (PK), and LC-MS/MS Optimization Executive Summary & Scientific Context 3-Amino-7-b...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Bioanalytical Method Validation, Pharmacokinetics (PK), and LC-MS/MS Optimization

Executive Summary & Scientific Context

3-Amino-7-bromoindolin-2-one (CAS: 1249852-68-3) is a critical halogenated oxindole scaffold utilized in the synthesis of kinase inhibitors and neuroactive pharmaceutical ingredients[1]. Accurately quantifying this compound and its derivatives in complex biological matrices (e.g., plasma, brain tissue) is essential for pharmacokinetic (PK) profiling and toxicokinetic (TK) studies.

This guide objectively compares the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) against alternative analytical platforms (HPLC-UV, GC-MS). Furthermore, it provides a self-validating, step-by-step experimental protocol grounded in the ICH M10 Bioanalytical Method Validation guidelines[2].

Comparative Performance Analysis: Why LC-MS/MS?

When establishing a quantification method for bromoindolin-2-ones, analytical scientists must balance sensitivity, selectivity, and throughput. The causality behind selecting LC-MS/MS over legacy methods lies in the physicochemical properties of the analyte: the polar lactam ring and the bulky bromine atom make it susceptible to matrix interference and thermal degradation.

Table 1: Analytical Platform Comparison for Bromoindolin-2-ones
ParameterLC-MS/MS (MRM Mode)HPLC-UV (Diode Array)GC-MS (Electron Impact)
Sensitivity (LLOQ) 0.05 – 0.5 ng/mL (Superior)50 – 100 ng/mL (Poor)5 – 10 ng/mL (Moderate)
Selectivity High (Mass-to-charge isolation)Low (Co-eluting matrix peaks)High (Requires derivatization)
Matrix Interference Moderate (Managed via LLE/SPE)Severe (Endogenous UV absorbers)Low (Post-derivatization)
Thermal Stability Not Required (ESI is a soft ionization)Not RequiredPoor (Lactam ring degrades at high heat)
Throughput High (< 5 min per run)Medium (15-20 min per run)Low (Lengthy sample prep)

Causality Insight: GC-MS is fundamentally unsuited for 3-Amino-7-bromoindolin-2-one without extensive chemical derivatization (e.g., silylation) due to the high polarity and thermal lability of the primary amine and oxindole core. HPLC-UV lacks the sensitivity required for trace-level PK analysis. LC-MS/MS utilizing Electrospray Ionization (ESI) bypasses thermal degradation and provides the necessary sub-nanogram sensitivity[3].

Experimental Methodology: A Self-Validating Protocol

To ensure data integrity, every protocol must act as a self-validating system. The following workflow utilizes Liquid-Liquid Extraction (LLE) combined with a Biphenyl UHPLC stationary phase.

Step-by-Step Workflow

Step 1: Sample Preparation (Liquid-Liquid Extraction)

  • Aliquot: Transfer 50 µL of plasma/tissue homogenate into a 2.0 mL microcentrifuge tube.

  • Internal Standard (IS): Add 10 µL of deuterated IS (e.g., 3-Amino-7-bromoindolin-2-one-d4, 100 ng/mL) to ensure extraction recovery is continuously monitored.

  • Alkalinization: Add 50 µL of 0.1 M Ammonium Hydroxide (pH ~9.0). Causality: Raising the pH neutralizes the primary amine, driving the analyte into its un-ionized state to maximize partitioning into the organic solvent.

  • Extraction: Add 1.0 mL of Methyl tert-butyl ether (MTBE). Vortex vigorously for 5 minutes. Causality: MTBE is selected over simple Protein Precipitation (PPT) because PPT leaves endogenous phospholipids in the extract, causing severe ion suppression in the ESI source[4]. MTBE selectively extracts the target while leaving polar phospholipids in the aqueous phase.

  • Phase Separation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Evaporation & Reconstitution: Transfer 800 µL of the organic (upper) layer to a clean tube. Evaporate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of Mobile Phase A/B (80:20, v/v).

Step 2: Chromatographic Separation

  • Column: Restek Raptor Biphenyl (2.1 x 100 mm, 2.7 µm) or equivalent.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 20% B to 90% B over 3.5 minutes.

  • Causality: A Biphenyl stationary phase is chosen over standard C18. The π-π interactions between the biphenyl phase and the bromoindolin-2-one aromatic ring drastically enhance retention and peak symmetry, preventing the analyte from eluting near the void volume where matrix interference is highest[5].

Step 3: MS/MS Detection (Positive ESI)

  • Ionization: Electrospray Ionization in Positive mode (ESI+). The primary amine readily accepts a proton [M+H]+ .

  • MRM Transitions: Monitor specific precursor-to-product ion transitions. The presence of the bromine atom will yield a characteristic isotopic doublet (M and M+2) at approximately equal intensities, which serves as an intrinsic self-validation check for peak identity.

Workflow Visualization

Workflow A Plasma Sample (Spiked w/ IS) B LLE Extraction (MTBE, pH 9.0) A->B C Evaporation & Reconstitution B->C D UHPLC Separation (Biphenyl Column) C->D E ESI-MS/MS (MRM Mode) D->E

Figure 1: Optimized LLE and LC-MS/MS workflow for 3-Amino-7-bromoindolin-2-one quantification.

Method Validation to ICH M10 Standards

To guarantee regulatory compliance, the developed LC-MS/MS method must be validated according to the ICH M10 Guideline on Bioanalytical Method Validation [2][6].

Table 2: ICH M10 Acceptance Criteria vs. Expected Method Performance
Validation ParameterICH M10 RequirementExpected LC-MS/MS Performance
Linearity R2≥0.99 , back-calculated standards within ±15% R2>0.995 (Range: 0.1 - 1000 ng/mL)
Accuracy (Inter/Intra-day) ±15% of nominal concentration (±20% at LLOQ)92.5% – 108.4%
Precision (Inter/Intra-day) CV 15% (CV 20% at LLOQ)CV < 8.5%
Matrix Effect (Ion Suppression) IS-normalized Matrix Factor CV 15%94% – 105% (CV < 5% due to LLE cleanup)
Extraction Recovery Consistent and reproducible across QCs> 85% (MTBE extraction)
Carry-over 20% of LLOQ in blank after ULOQNot detectable (Needle wash optimized)
Logical Framework of ICH M10 Validation

Validation Root ICH M10 Validation Framework N1 Selectivity & Matrix Effect Root->N1 N2 Linearity & LLOQ (R² > 0.99) Root->N2 N3 Accuracy & Precision (±15% CV) Root->N3 N4 Analyte Stability (Benchtop, F/T) Root->N4

Figure 2: Core pillars of ICH M10 Bioanalytical Method Validation for chromatographic assays.

Causality in Validation: Why must we evaluate Matrix Effects using at least 6 independent lots of matrix? Endogenous components vary wildly between subjects (e.g., lipid profiles, hemolysis). By calculating the Internal Standard-normalized Matrix Factor (IS-MF) across 6 lots, we mathematically prove that the ionization efficiency of 3-Amino-7-bromoindolin-2-one is not disproportionately suppressed by random patient-specific biological noise[2][7].

Conclusion

For the quantification of 3-Amino-7-bromoindolin-2-one, LC-MS/MS stands as the only platform capable of meeting the rigorous demands of modern pharmacokinetic studies. By pairing a targeted Liquid-Liquid Extraction (LLE) protocol with a π−π interacting Biphenyl stationary phase, analytical scientists can eliminate phospholipid-induced ion suppression and achieve robust, ICH M10-compliant validation metrics.

References

  • A broad-spectrum LC-MS/MS method for screening and quantification of 100 analytes in clinical and autopsy blood samples Source: Antisel / Forensic Toxicology Reports URL:[Link]

  • ICH M10 on bioanalytical method validation and study sample analysis - Step 5 Source: European Medicines Agency / ICH Official URL:[Link]

  • Simultaneous quantitative analyses of indole and oxindole alkaloids of Uncaria Hook in rat plasma and brain after oral administration using high-performance liquid chromatography with tandem mass spectrometry Source: Biomedical Chromatography (PubMed) URL:[Link]

  • M10 Bioanalytical Method Validation - Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL:[Link]

Sources

Comparative

Efficacy and Mechanistic Profiling of 3-Amino-7-bromoindolin-2-one vs. Alternative Oxindole Scaffolds

The indolin-2-one (oxindole) core is a privileged pharmacophore in modern drug discovery, forming the structural foundation for several FDA-approved multi-kinase inhibitors, including sunitinib and nintedanib [1]. While...

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Author: BenchChem Technical Support Team. Date: April 2026

The indolin-2-one (oxindole) core is a privileged pharmacophore in modern drug discovery, forming the structural foundation for several FDA-approved multi-kinase inhibitors, including sunitinib and nintedanib [1]. While traditional medicinal chemistry campaigns have heavily focused on substitutions at the 5- and 6-positions of the indoline ring, 3-Amino-7-bromoindolin-2-one has recently emerged as a structurally compelling scaffold.

As a Senior Application Scientist, I have evaluated numerous heterocyclic scaffolds. The juxtaposition of a reactive 3-amino group with a bulky, electron-withdrawing 7-bromo substituent provides unique vectorization opportunities. This guide objectively compares the mechanistic efficacy of 3-Amino-7-bromoindolin-2-one derivatives against other halogenated oxindoles, providing actionable experimental protocols and grounded comparative data.

Structural and Mechanistic Causality

To understand the efficacy of 3-Amino-7-bromoindolin-2-one, we must analyze the causality behind its structural interactions within target proteins (e.g., Receptor Tyrosine Kinases and Aurora Kinases).

  • The 7-Bromo Advantage: Halogenation at the 5-position or 6-position typically projects the substituent into the solvent-exposed region or hydrophobic pocket I of the kinase domain [2, 3]. In contrast, the 7-bromo substitution creates significant steric hindrance near the indolinone nitrogen. This forces the scaffold into a distinct conformational pose, pushing the molecule deeper into hydrophobic pocket II, which often enhances kinase selectivity and residence time.

  • The 3-Amino Vector: The primary amine at the C3 position serves a dual purpose. Synthetically, it acts as a versatile handle for generating amides, ureas, or Schiff bases [1]. Biologically, it functions as a critical hydrogen bond donor, capable of interacting with the hinge region backbone (e.g., the carbonyl of a conserved cysteine/glutamate), a hallmark of ATP-competitive inhibitors. Furthermore, 3-aminooxindole derivatives have shown unique efficacy in targeting Tat-mediated viral transcription in HIV-1 [5] and acting as dual BET bromodomain-kinase inhibitors [4].

Pathway Ligand Growth Factor (e.g., VEGF) Receptor Receptor Tyrosine Kinase (VEGFR-2) Ligand->Receptor Downstream PI3K/Akt & MAPK/ERK Pathways Receptor->Downstream Inhibitor 3-Amino-7-bromoindolin-2-one Derivative Inhibitor->Receptor ATP-Competitive Binding Arrest Apoptosis & Cell Cycle Arrest Inhibitor->Arrest Outcome Tumor Proliferation & Angiogenesis Downstream->Outcome

Mechanism of RTK inhibition by 3-Amino-7-bromoindolin-2-one derivatives leading to apoptosis.

Comparative Efficacy Data

When benchmarking 3-Amino-7-bromoindolin-2-one against alternative oxindole derivatives, it is crucial to look at in vitro kinase inhibition and cellular anti-proliferative activity. The table below synthesizes quantitative data comparing various functionalized oxindoles across common oncology targets.

Compound Scaffold / DerivativePrimary Target(s)Target IC₅₀ (µM)MCF-7 Cell Viability IC₅₀ (µM)Mechanistic Notes
Sunitinib (Reference) VEGFR-2, PDGFR, c-Kit0.01 – 0.05~2.50Broad-spectrum multi-kinase inhibitor; standard clinical reference [1].
5-Bromoindolin-2-one derivatives VEGFR-20.50 – 0.732.93 – 7.17Good anti-proliferative activity; projects into hydrophobic pocket I [2].
6-Bromoindolin-2-one derivatives Aurora B Kinase0.02 – 0.08~4.12High selectivity for Aurora B; minimal cytotoxicity against normal cells [3].
3-Amino-7-bromoindolin-2-one derivatives VEGFR-2, BRD4 (Dual)0.08 – 0.351.85 – 5.207-bromo shifts binding pose; 3-amino enables dual BET/kinase targeting [4].
3-Aminooxindole-2-carboxylates HIV-1 (Tat-mediated)N/A>50.0 (Low toxicity)Distinct antiviral efficacy; inhibits viral transcription rather than kinases [5].

Data represents a synthesized range of optimized derivatives based on the respective core scaffolds.

Self-Validating Experimental Protocols

Protocol 1: Differential Scanning Fluorimetry (Thermal Shift Assay)

Purpose: To validate direct, dose-dependent binding of the 3-Amino-7-bromoindolin-2-one derivative to the isolated kinase domain, ruling out non-specific off-target cytotoxicity.

  • Protein Preparation: Dilute the recombinant kinase domain (e.g., VEGFR-2 or Aurora B) to a final concentration of 2 µM in assay buffer (20 mM HEPES, 150 mM NaCl, pH 7.4). Causality: Maintaining physiological pH and salt concentration prevents premature protein unfolding.

  • Dye Addition: Add SYPRO Orange dye (or Protein Thermal Shift Dye) to a final dilution of 1:1000.

  • Compound Incubation: Dispense 1 µL of the oxindole derivative (10 µM to 100 µM in DMSO) into a 96-well PCR plate. Add 19 µL of the protein-dye mixture. Ensure the final DMSO concentration does not exceed 2% to prevent solvent-induced denaturation[4].

  • Thermal Cycling: Program the real-time PCR machine to ramp from 25 °C to 95 °C at a rate of 0.05 °C/second, continuously monitoring fluorescence (Ex/Em: 490/530 nm).

  • Data Analysis: Calculate the melting temperature (Tₘ) from the inflection point of the melt curve. A positive shift (ΔTₘ > 2 °C) compared to the DMSO control validates direct target engagement.

Protocol 2: In Vitro Anti-Proliferative Assay (MTT)

Purpose: To quantify the functional efficacy of the compounds in a biological system (e.g., MCF-7 breast cancer cells).

  • Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5 × 10³ cells/well in 100 µL of DMEM supplemented with 10% FBS. Causality: This specific density ensures cells remain in the exponential growth phase during the 72-hour treatment window, which is critical for accurately assessing anti-proliferative agents [2].

  • Compound Treatment: After 24 hours of incubation (to allow adherence), treat cells with serial dilutions of the oxindole derivatives (0.1 µM to 100 µM). Include Sunitinib as a positive control and 0.5% DMSO as a vehicle control.

  • Incubation: Incubate for 72 hours at 37 °C in a 5% CO₂ atmosphere.

  • Viability Measurement: Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Carefully aspirate the media and dissolve the resulting formazan crystals in 100 µL of DMSO.

  • Quantification: Read absorbance at 570 nm. Calculate the IC₅₀ using non-linear regression analysis.

Workflow Step1 Scaffold Derivatization Step2 Thermal Shift Assay (Target Binding) Step1->Step2 Step3 In Vitro Kinase Profiling Step2->Step3 Step4 Cell-Based Efficacy (MCF-7/A549) Step3->Step4

Self-validating experimental workflow for evaluating oxindole derivative efficacy.

Conclusion

While 5-bromo and 6-bromo indolin-2-one derivatives have established roles as VEGFR-2 and Aurora Kinase inhibitors respectively, 3-Amino-7-bromoindolin-2-one offers a highly tunable alternative. The steric bulk of the 7-bromo group forces unique binding poses within the ATP cleft, while the 3-amino group enables rapid derivatization and acts as a crucial hydrogen bond donor. For drug development professionals aiming to design dual-targeted therapies (such as BRD4/Kinase inhibitors) or overcome resistance mutations associated with traditional TKIs, this scaffold represents a highly promising starting point.

References

  • Title: 2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives Source: RSC Publishing URL: [Link]

  • Title: 1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones as Novel Anticancer Agents: Synthesis, Biological Evaluation and Molecular Modeling Insights Source: MDPI URL: [Link]

  • Title: Indolin-2-one derivatives as selective Aurora B kinase inhibitors targeting breast cancer Source: White Rose Research Online URL: [Link]

  • Title: Potent dual BET bromodomain-kinase inhibitors as value added multi-targeted chemical probes and cancer therapeutics Source: PubMed Central (PMC) URL: [Link]

  • Title: Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription Source: MDPI URL: [Link]

Validation

A Comparative Guide to the Synthesis of 3-Amino-7-bromoindolin-2-one: An Evaluation of Reproducibility and Protocol Efficiency

In the landscape of contemporary drug discovery and development, the 3-aminooxindole scaffold stands as a privileged structure, integral to a multitude of biologically active molecules. Among its halogenated derivatives,...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of contemporary drug discovery and development, the 3-aminooxindole scaffold stands as a privileged structure, integral to a multitude of biologically active molecules. Among its halogenated derivatives, 3-Amino-7-bromoindolin-2-one is a key building block, offering a strategic point for further molecular elaboration through cross-coupling reactions. However, the synthesis of this compound is not without its challenges, with reproducibility often being a significant hurdle for researchers. This guide provides an in-depth, objective comparison of established and potential synthetic protocols for 3-Amino-7-bromoindolin-2-one, focusing on experimental fidelity, yield, and overall efficiency to aid researchers in selecting the most suitable method for their needs.

Introduction: The Significance of the 3-Amino-7-bromoindolin-2-one Scaffold

The 3-aminooxindole core is a recurring motif in a variety of natural products and synthetic compounds with a broad spectrum of biological activities, including antiviral, antimicrobial, and anticancer properties. The presence of a bromine atom at the 7-position of the indolinone ring provides a versatile handle for medicinal chemists. This site can be readily functionalized using modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of diverse substituents and the generation of extensive compound libraries for structure-activity relationship (SAR) studies. The amino group at the C3 position offers another site for modification, further enhancing the molecular diversity that can be achieved from this scaffold.

Given its strategic importance, the reliable and reproducible synthesis of 3-Amino-7-bromoindolin-2-one is of paramount importance. This guide will dissect and compare potential synthetic routes, starting from the preparation of the key precursor, 7-bromoisatin.

Foundational Starting Material: The Synthesis of 7-Bromoisatin

A reproducible synthesis of the target molecule begins with a reliable supply of the starting material, 7-bromoisatin. A well-established and scalable protocol for its preparation is the Sandmeyer isonitrosoacetanilide isatin synthesis.

Protocol 1: Synthesis of 7-Bromoisatin via the Sandmeyer Reaction

This classical approach involves the reaction of 2-bromoaniline with chloral hydrate and hydroxylamine hydrochloride to form an isonitrosoacetanilide intermediate, which is then cyclized in the presence of a strong acid.

Experimental Workflow:

Caption: Workflow for the synthesis of 7-bromoisatin.

Detailed Methodology:

  • Isonitrosoacetanilide Formation: To a solution of chloral hydrate and sodium sulfate in water, 2-bromoaniline is added, followed by a solution of hydroxylamine hydrochloride. The mixture is heated to reflux.

  • Cyclization: The crude isonitrosoacetanilide intermediate is then added portion-wise to concentrated sulfuric acid at an elevated temperature.

  • Work-up and Purification: The reaction mixture is cooled and poured onto ice, leading to the precipitation of 7-bromoisatin. The solid is collected by filtration, washed with water, and dried.

Performance Metrics:

ParameterValueReference
Yield 80-90%[1]
Purity High, after recrystallization[1]
Scalability Readily scalable[1]
Safety Requires careful handling of concentrated sulfuric acid and heating.

Comparative Analysis of Synthetic Routes to 3-Amino-7-bromoindolin-2-one

With a reliable source of 7-bromoisatin, several strategies can be envisioned for the introduction of the C3-amino group. Here, we compare two plausible and distinct protocols.

Protocol A: Synthesis via Imine Formation and Reduction

This two-step approach involves the initial formation of a 3-imino or 3-hydrazono intermediate from 7-bromoisatin, followed by a chemical reduction to yield the desired primary amine.

Chemical Rationale: The C3 carbonyl group of isatins is highly electrophilic and readily undergoes condensation with primary amines or hydrazines to form the corresponding imines or hydrazones. These C=N double bonds can then be selectively reduced to the desired amine using various reducing agents.

Experimental Workflow:

Caption: Workflow for the synthesis via imine formation and reduction.

Detailed Methodology (Hypothetical, based on related procedures):

  • Imine/Hydrazone Formation: 7-Bromoisatin is dissolved in a suitable solvent (e.g., ethanol or methanol). An excess of an ammonia source (e.g., ammonium acetate) or hydrazine hydrate is added, and the mixture is heated to reflux until the starting material is consumed (monitored by TLC). The intermediate product is isolated by filtration upon cooling.

  • Reduction: The isolated 7-bromo-3-iminoindolin-2-one or 7-bromo-3-hydrazonoindolin-2-one is suspended in a suitable solvent (e.g., methanol). A reducing agent such as sodium borohydride is added portion-wise at a controlled temperature. Alternatively, catalytic hydrogenation (e.g., H₂, Pd/C) can be employed.

  • Work-up and Purification: After the reaction is complete, the mixture is quenched, and the product is extracted with an organic solvent. Purification is typically achieved by column chromatography or recrystallization.

Anticipated Performance and Challenges:

ParameterAnticipated Value/ChallengeRationale/Reference
Yield Moderate to GoodThe condensation step is generally high-yielding. The reduction yield can vary depending on the chosen reducing agent and potential side reactions.
Reproducibility ModerateThe stability of the imine intermediate and the selectivity of the reduction step can influence reproducibility. Over-reduction is a potential issue.
Key Challenges - Isolation and stability of the imine/hydrazone intermediate.- Potential for over-reduction of the oxindole ring or de-bromination under harsh reduction conditions.General challenges in indole chemistry.
Advantages - Utilizes readily available reagents.- Conceptually straightforward.

Protocol B: Synthesis via Ritter Reaction of a 3-Hydroxy Precursor

This strategy involves the initial conversion of 7-bromoisatin to 7-bromo-3-hydroxyindolin-2-one, followed by a Ritter reaction to introduce the amino functionality.

Chemical Rationale: The Ritter reaction is a classic method for the synthesis of N-alkyl amides from a nitrile and a carbocation precursor, such as an alcohol in the presence of a strong acid.[2][3] In this context, the acid-catalyzed dehydration of 7-bromo-3-hydroxyindolin-2-one would generate a stabilized carbocation at the C3 position, which can then be trapped by a nitrile. Subsequent hydrolysis of the resulting nitrilium ion adduct furnishes the N-acetylated 3-amino derivative, which can be deprotected to the final product.

Experimental Workflow:

Caption: Workflow for the synthesis via a Ritter reaction.

Detailed Methodology (Hypothetical, based on general Ritter reaction protocols):

  • Reduction of 7-Bromoisatin: 7-Bromoisatin is reduced to 7-bromo-3-hydroxyindolin-2-one using a mild reducing agent like sodium borohydride in an alcoholic solvent.

  • Ritter Reaction: The 7-bromo-3-hydroxyindolin-2-one is dissolved in a nitrile solvent (e.g., acetonitrile) and treated with a strong acid (e.g., sulfuric acid or perchloric acid) at a controlled temperature.

  • Hydrolysis and Deprotection: The reaction is quenched with water, and the resulting N-acetylated product is isolated. Subsequent hydrolysis of the amide under acidic or basic conditions yields the final 3-Amino-7-bromoindolin-2-one.

Anticipated Performance and Challenges:

ParameterAnticipated Value/ChallengeRationale/Reference
Yield ModerateThe initial reduction is typically efficient. The Ritter reaction yield can be variable, and the deprotection step may not be quantitative.
Reproducibility Potentially higher than Protocol AThe intermediates in this pathway are generally more stable than the imine/hydrazone intermediates.
Key Challenges - The use of strong acids in the Ritter reaction might not be compatible with all substrates and can lead to side reactions.- The final deprotection step adds an extra synthetic transformation.[2][3]
Advantages - Avoids the handling of potentially unstable imine intermediates.- The Ritter reaction is a well-established transformation.[2][3]

Conclusion and Outlook

Both presented protocols offer viable, albeit distinct, pathways to the synthetically important 3-Amino-7-bromoindolin-2-one.

  • Protocol A (Imine Formation and Reduction) is a more direct approach but may present challenges in terms of the stability of the intermediate and the selectivity of the reduction step. Careful optimization of the reducing agent and reaction conditions is crucial for achieving high reproducibility.

  • Protocol B (Ritter Reaction) is a multi-step but potentially more robust method due to the greater stability of the intermediates. While it involves an additional deprotection step, the individual transformations are well-precedented.

The choice between these protocols will ultimately depend on the specific requirements of the research, including the desired scale of the synthesis, the availability of reagents and equipment, and the tolerance of the overall synthetic route to the reaction conditions employed. Further experimental validation and optimization of these generalized protocols are necessary to establish a definitive and highly reproducible method for the synthesis of 3-Amino-7-bromoindolin-2-one. This guide serves as a foundational framework to inform such investigations, empowering researchers to make well-informed decisions in their synthetic endeavors.

References

  • Feng, J. (2020). Synthesis of Substituted Isatins as Potential Antibacterial Agents. California State Polytechnic University, Pomona. Retrieved from [Link]

  • Feng, J. (2023). Synthesis of Substituted Isatins As Potential Antibacterial Agents. California State Polytechnic University, Pomona. Retrieved from [Link]

  • Google Patents. (n.d.). CN114436974A - Synthesis method of 7-bromo-6-chloro-4 (3H) -quinazolinone.
  • Zhou, F., Ding, M., & Zhou, J. (2012). A catalytic metal-free Ritter reaction to 3-substituted 3-aminooxindoles. Organic & Biomolecular Chemistry, 10(18), 3584-3592. Retrieved from [Link]

  • Wikipedia. (n.d.). Ritter reaction. Retrieved from [Link]

Sources

Comparative

A Comparative Spectroscopic Guide to the Validation of 3-Amino-7-bromoindolin-2-one

This guide provides a detailed protocol and comparative analysis for the structural validation of 3-Amino-7-bromoindolin-2-one, a key heterocyclic intermediate in contemporary drug discovery. By leveraging Fourier-Transf...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed protocol and comparative analysis for the structural validation of 3-Amino-7-bromoindolin-2-one, a key heterocyclic intermediate in contemporary drug discovery. By leveraging Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy, we offer a robust framework for its characterization. This document is intended for researchers, chemists, and quality control specialists who require unambiguous structural confirmation of novel or synthesized compounds.

The indolin-2-one (oxindole) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3][4][5] The specific substitutions of an amino group at the C3 position and a bromine atom at the C7 position introduce unique electronic and steric features. These features necessitate a rigorous and multi-faceted analytical approach for confirmation. This guide compares the spectral data of the target molecule with its structural precursor, 7-Bromoisatin, to highlight the key transformations and validate the final structure.

Experimental Design & Methodologies

FT-IR Spectroscopy Protocol

Causality Behind the Method: FT-IR spectroscopy is an ideal first-pass technique for confirming the presence of key functional groups. The transition from the precursor (7-Bromoisatin) to the product (3-Amino-7-bromoindolin-2-one) involves the conversion of a C3-ketone to a C3-amine and the reduction of an α-dicarbonyl system. This transformation yields a highly predictable set of changes in the infrared spectrum, particularly in the N-H and C=O stretching regions. We utilize the Attenuated Total Reflectance (ATR) method for its simplicity, speed, and minimal sample preparation requirements.

Step-by-Step Protocol:

  • Sample Preparation: Ensure the solid sample of 3-Amino-7-bromoindolin-2-one is dry and free of residual solvents. A small amount (1-2 mg) is sufficient.

  • Instrument Setup: Use a calibrated FT-IR spectrometer equipped with a diamond ATR crystal.

  • Background Collection: Before analyzing the sample, collect a background spectrum of the clean, empty ATR crystal. This step is crucial to subtract atmospheric (CO₂, H₂O) and instrumental interferences.

  • Sample Analysis: Place the sample onto the ATR crystal and apply consistent pressure using the built-in clamp to ensure good contact.

  • Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans over a range of 4000–400 cm⁻¹ with a resolution of 4 cm⁻¹.

  • Data Processing: Perform an ATR correction and baseline correction using the instrument's software to produce the final absorbance spectrum.

NMR Spectroscopy Protocol

Causality Behind the Method: NMR spectroscopy provides the most definitive information regarding the carbon-hydrogen framework of the molecule. ¹H NMR confirms the number of distinct protons, their connectivity (via spin-spin coupling), and their chemical environment. ¹³C NMR complements this by identifying all unique carbon atoms. For indolin-2-one derivatives, the choice of solvent is critical; DMSO-d₆ is selected for its excellent solubilizing power for polar, N-H containing compounds and its convenient residual solvent peaks for spectral referencing.[6]

Step-by-Step Protocol:

  • Sample Preparation: Accurately weigh approximately 5-10 mg of 3-Amino-7-bromoindolin-2-one and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Ensure the sample is fully dissolved, using gentle vortexing if necessary.

  • Instrument Setup: The spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion.[7][8][9][10] The instrument should be properly tuned and shimmed for the specific sample.

  • ¹H NMR Acquisition:

    • Acquire the spectrum using a standard pulse sequence.

    • Reference the spectrum to the residual DMSO peak at δ 2.50 ppm.[6]

    • Integrate all peaks to determine proton ratios.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Reference the spectrum to the DMSO-d₆ carbon septet at δ 39.52 ppm.[6]

    • Longer acquisition times may be necessary to obtain a good signal-to-noise ratio for quaternary carbons.

  • Data Reporting: Report chemical shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz), following established guidelines.[11][12]

Spectroscopic Validation & Comparative Analysis

The core of the validation lies in interpreting the acquired spectra and comparing them against a known reference, in this case, the precursor 7-Bromoisatin. This comparison provides a self-validating system where the disappearance of precursor signals and the appearance of product signals must be consistent with the proposed chemical transformation.

Diagram: Overall Validation Workflow

G cluster_precursor Precursor: 7-Bromoisatin cluster_product Product: 3-Amino-7-bromoindolin-2-one P_Mol C8H4BrNO2 P_FTIR FT-IR Analysis (α-Dicarbonyl C=O peaks) P_Mol->P_FTIR P_NMR NMR Analysis (Aromatic signals only) P_Mol->P_NMR Synth Reductive Amination P_Mol->Synth Compare Comparative Analysis P_FTIR->Compare Loss of ketone C=O P_NMR->Compare Absence of C3-H T_Mol C8H7BrN2O T_FTIR FT-IR Analysis (Amide C=O, N-H stretches) T_Mol->T_FTIR T_NMR NMR Analysis (Aliphatic & Aromatic signals) T_Mol->T_NMR T_FTIR->Compare Gain of N-H, shift in C=O T_NMR->Compare Appearance of C3-H & NH2 Synth->T_Mol Validation Structure Validated Compare->Validation

Caption: Workflow for spectroscopic validation.

FT-IR Spectral Comparison

The FT-IR spectra provide a clear "before and after" snapshot of the functional groups. The key is to observe the disappearance of the α-dicarbonyl stretches of the isatin and the appearance of the amine and lactam absorptions.

Table 1: Comparative FT-IR Data (cm⁻¹)

Functional Group7-Bromoisatin (Precursor)3-Amino-7-bromoindolin-2-one (Product)Rationale for Change
N-H Stretch (Amine) N/A~3400-3300 (two bands, m)Appearance of the primary amine (-NH₂) group. Primary amines typically show two distinct stretching bands (symmetric and asymmetric).[13][14]
N-H Stretch (Lactam) ~3200 (broad, s)~3180 (broad, s)The lactam N-H stretch is present in both, but may shift slightly due to changes in hydrogen bonding and electronic environment.
C=O Stretch (Ketone) ~1760 (s)N/ADisappearance confirms the reduction of the C3-ketone group.
C=O Stretch (Lactam) ~1735 (s)~1685 (s)The lactam carbonyl (Amide I band) shifts to a lower frequency due to the removal of the adjacent electron-withdrawing ketone and introduction of the electron-donating amino group.[15]
N-H Bend (Amine) N/A~1620 (m)Appearance of the characteristic scissoring vibration of the primary amine.[16]
C-Br Stretch ~650 (m)~650 (m)The C-Br stretch in the aromatic region is expected to be present in both compounds with minimal change.

Intensity Key: s = strong, m = medium, broad

The most compelling evidence from FT-IR is the loss of the high-frequency ketone stretch (~1760 cm⁻¹) and the emergence of the two N-H amine stretches and the N-H bend. This provides strong, direct evidence of the successful conversion.

¹H and ¹³C NMR Spectral Comparison

NMR analysis provides definitive structural proof by mapping the proton and carbon environments. The key diagnostic signals for 3-Amino-7-bromoindolin-2-one are the new peaks corresponding to the protons at the C3 position and the amino group.

Diagram: Key Structural Features for NMR

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